4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Abstract

This technical guide provides a detailed analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile. In the absence of publicly available experimental spectra for this specific compound, this document leverages established principles of NMR spectroscopy, data from analogous structures, and the robust capabilities of computational chemistry to offer a comprehensive and well-reasoned spectroscopic profile. This guide is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of the structural and electronic environment of this unique bicyclic system.

Introduction: The Bicyclo[2.2.2]octane Scaffold in Modern Chemistry

The bicyclo[2.2.2]octane (BCO) framework is a rigid and sterically defined three-dimensional scaffold that has garnered significant interest in medicinal chemistry and materials science. Its well-defined geometry makes it an excellent bioisostere for aromatic rings, offering a means to escape "flatland" and improve physicochemical properties such as solubility and metabolic stability. The 1,4-disubstitution pattern of the BCO core provides a linear and rigid linkage between two functional groups, making it a valuable building block in the design of molecular probes, polymers, and therapeutic agents.

The subject of this guide, 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, incorporates two key functional groups at the bridgehead positions: a bromine atom and a nitrile group. The bromine atom is a versatile handle for further chemical transformations, such as cross-coupling reactions, while the nitrile group can serve as a precursor to other functionalities or as a polar contact in molecular recognition. A thorough understanding of the NMR spectroscopic signature of this molecule is paramount for its unambiguous identification, purity assessment, and the characterization of its derivatives.

Predicted ¹H NMR Spectral Analysis

Due to the high degree of symmetry in the bicyclo[2.2.2]octane cage, the ¹H NMR spectrum of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile is expected to be relatively simple. The molecule possesses a C₃ axis of symmetry, which renders the six methylene protons on the bridges chemically equivalent.

Table 1: Predicted ¹H NMR Chemical Shifts for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Prediction
CH₂ (6H)	2.0 - 2.3	m	6H	These protons are on the ethylene bridges. Their chemical shift is influenced by the inductive effects of the bridgehead bromine and nitrile groups. The multiplicity will be a complex multiplet due to vicinal and long-range couplings.

The primary influence on the chemical shift of the methylene protons arises from the through-bond inductive effects of the electronegative bromine and nitrile substituents. These groups withdraw electron density from the bicyclic system, leading to a deshielding of the protons and a downfield shift compared to the parent bicyclo[2.2.2]octane (δ ≈ 1.85 ppm). The rigid nature of the BCO framework allows for the transmission of these electronic effects through the sigma bonds.

Predicted ¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile is anticipated to display four distinct signals, corresponding to the four unique carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C-CN (Bridgehead)	40 - 45	This bridgehead carbon is attached to the electron-withdrawing nitrile group. The sp³ carbon chemical shift is significantly influenced by the cyano moiety.
C-Br (Bridgehead)	55 - 60	The bridgehead carbon bearing the bromine atom is expected to be the most downfield of the saturated carbons due to the strong deshielding effect of the electronegative bromine.
CH₂ (Bridges)	28 - 33	These six equivalent methylene carbons of the bridges are deshielded relative to unsubstituted bicyclo[2.2.2]octane (δ ≈ 26.3 ppm) due to the inductive effects of the substituents at C1 and C4.
CN (Nitrile)	120 - 125	The nitrile carbon exhibits a characteristic chemical shift in this downfield region.

The chemical shifts of the bridgehead carbons are most significantly impacted by the directly attached substituents. The bromine atom, being more electronegative than the cyano group's carbon, is expected to cause a greater downfield shift for the carbon to which it is attached. The methylene carbons of the bridges experience a more moderate deshielding effect.

The Causality Behind Experimental Choices: A Computational Approach

In the absence of experimental data, a robust and scientifically validated approach to determining the NMR chemical shifts of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile is through quantum mechanical calculations. The Gauge-Including Atomic Orbital (GIAO) method, typically employed with Density Functional Theory (DFT), has become a reliable tool for the prediction of NMR parameters.

Recommended Computational Protocol

A reliable prediction of the ¹H and ¹³C NMR chemical shifts can be achieved through the following computational workflow:

• Conformational Search: While the bicyclo[2.2.2]octane core is rigid, a conformational search is prudent to ensure the global minimum energy structure is identified.

• Geometry Optimization: The geometry of the lowest energy conformer should be optimized using a suitable DFT functional (e.g., B3LYP) and a reasonably large basis set (e.g., 6-31G(d)).

• NMR Chemical Shift Calculation: Using the optimized geometry, the NMR chemical shifts are calculated using the GIAO method with a larger basis set (e.g., 6-311+G(2d,p)) to improve accuracy.

• Solvent Effects: To more closely mimic experimental conditions, the inclusion of a solvent model, such as the Polarizable Continuum Model (PCM), is recommended.

• Referencing: The calculated absolute shieldings are then converted to chemical shifts by referencing them to the calculated shielding of a standard, typically tetramethylsilane (TMS), computed at the same level of theory.

This computational protocol provides a self-validating system, as the accuracy of the chosen level of theory can be benchmarked against known experimental data for structurally related molecules.

Experimental Protocols for NMR Data Acquisition

For researchers who wish to acquire experimental NMR data for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, the following detailed protocol is recommended to ensure high-quality, reproducible results.

Sample Preparation

• Solvent Selection: Chloroform-d (CDCl₃) is a suitable initial choice due to its excellent solvating power for a wide range of organic molecules and its well-characterized residual solvent peak for referencing.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of CDCl₃.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C).

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: A high-field NMR spectrometer (≥400 MHz for ¹H) is recommended to achieve good signal dispersion.

• Tuning and Matching: Tune and match the NMR probe for both the ¹H and ¹³C frequencies to ensure optimal sensitivity.

• Locking: Lock the spectrometer on the deuterium signal of the CDCl₃ solvent.

• Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical solvent peak.

¹H NMR Acquisition Parameters

• Pulse Sequence: A standard single-pulse experiment.

• Spectral Width: Approximately 12-16 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 8-16 scans, depending on the sample concentration.

¹³C NMR Acquisition Parameters

• Pulse Sequence: A standard proton-decoupled single-pulse experiment (e.g., zgpg30).

• Spectral Width: Approximately 220-250 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 128-1024 scans, as ¹³C has a low natural abundance and requires more signal averaging.

Visualization of Key Structural and Electronic Effects

The following diagram illustrates the key through-bond inductive effects that influence the chemical shifts in 4-Bromobicyclo[2.2.2]octane-1-carbonitrile.

An In-depth Technical Guide to the Thermodynamic Stability of the Bridgehead Halogen in 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Abstract

The bicyclo[2.2.2]octane (BCO) scaffold has emerged as a critical three-dimensional bioisostere for the para-phenyl ring in modern drug discovery, offering a pathway to escape "flatland" and improve physicochemical properties such as solubility and metabolic stability.[1][2] The functionalization of this rigid framework is paramount, yet its bridgehead positions exhibit unique reactivity profiles governed by profound stereoelectronic constraints. This technical guide provides an in-depth analysis of the thermodynamic stability of the carbon-bromine bond at the C4 position of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile. We will explore the foundational principles of bridgehead reactivity, dissect the electronic and steric factors dictating bond stability, and present both experimental and computational methodologies for its quantitative assessment. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a comprehensive understanding of this important structural motif.

The Foundational Constraint: Bredt's Rule and the Bicyclo[2.2.2]octane System

The thermodynamic stability of a bridgehead halogen is inextricably linked to the stability of the carbocation that would be formed upon its heterolytic cleavage. In bicyclic systems, the formation of such intermediates is governed by Bredt's Rule, first codified in 1924.[3][4] The rule states that a double bond cannot be formed at a bridgehead carbon in a small bicyclic system because the geometric constraints of the ring system prevent the p-orbitals from achieving the necessary parallel alignment for a stable π-bond.[3][4]

This principle extends directly to carbocations and, to a lesser extent, free radicals, which also favor a planar sp² hybridized geometry with bond angles of approximately 120°.[3][5] In the bicyclo[2.2.2]octane framework, the bridgehead carbons are locked in a pyramidal, sp³-like geometry. The formation of a carbocation at this position would require a significant and energetically costly distortion of the rigid cage to approach the preferred planar geometry. This inherent strain results in a highly destabilized carbocation intermediate, making reactions that proceed via an Sₙ1 mechanism, such as solvolysis, exceptionally slow.[6][7][8]

Figure 1: Geometric constraints at a bridgehead carbon, illustrating the instability imposed by Bredt's Rule.

While the BCO system imposes significant strain on a bridgehead carbocation, it is more flexible than smaller systems like bicyclo[2.2.1]heptane (norbornane).[6] This increased flexibility allows the BCO cation to better accommodate the geometric demands of sp² hybridization, resulting in solvolysis rates that, while extremely slow, are orders of magnitude faster than those of its more rigid counterparts.[6]

Dissecting Stability in 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

The thermodynamic stability of the C4-Br bond in the target molecule is determined by a combination of the inherent geometric strain of the BCO framework and the powerful electronic influence of the C1-carbonitrile substituent.

The Inductive Effect of the 1-Carbonitrile Group

The carbonitrile (-C≡N) group is one of the most strongly electron-withdrawing functional groups in organic chemistry. This is due to the high electronegativity of the nitrogen atom and the sp-hybridized state of the carbon, which increases its electronegativity relative to the sp³-hybridized bridgehead carbon. This creates a strong dipole, pulling electron density away from the BCO cage through the sigma bonds—a phenomenon known as the inductive effect (-I effect).[9][10]

In 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, the -CN group at the C1 position exerts a powerful destabilizing influence on any potential positive charge development at the C4 position. The rigid nature of the BCO framework ensures efficient transmission of this inductive effect across the molecular cage. Heterolysis of the C4-Br bond would generate a carbocation that is directly opposed by the electron-withdrawing nature of the distal nitrile group. This electronic destabilization significantly increases the activation energy for carbocation formation, thereby enhancing the thermodynamic stability (i.e., reducing the reactivity) of the C-Br bond compared to an unsubstituted 1-bromobicyclo[2.2.2]octane.

Steric and Other Considerations

• Steric Hindrance: The BCO cage effectively shields the bridgehead carbon from backside attack, rendering any Sₙ2-type reaction impossible.[11] Reactivity is exclusively dictated by the potential for Sₙ1-type bond cleavage.

• Leaving Group Ability: Bromine is an excellent leaving group due to the relatively low strength of the C-Br bond and the high stability of the resulting bromide anion (Br⁻). However, in this context, the instability of the resulting carbocation is the overwhelmingly dominant factor controlling reactivity.

Experimental and Computational Assessment of Stability

Quantifying the stability of the C-Br bond requires a combination of kinetic studies and theoretical calculations.

Experimental Protocol: Solvolysis Rate Determination

Solvolysis is the classical method for assessing the stability of bridgehead carbocations.[12] The rate of reaction, where the solvent acts as the nucleophile, is directly proportional to the stability of the carbocation intermediate. A highly stable C-Br bond will result in an extremely slow solvolysis rate.

Objective: To measure the first-order rate constant (k₁) for the solvolysis of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile in a polar, non-nucleophilic solvent.

Methodology:

• Reagent Preparation:

  • Prepare a standardized solution of the substrate (e.g., 0.01 M) in 80% aqueous ethanol. The high polarity of the solvent mixture is necessary to stabilize the ionic transition state.[12]

  • Prepare a standardized solution of a non-nucleophilic base (e.g., 0.01 M sodium bicarbonate) containing a colorimetric indicator (e.g., bromothymol blue).

• Reaction Setup:

  • Place a known volume of the substrate solution in multiple sealed ampoules.

  • Submerge the ampoules in a precision thermostated bath set to a high temperature (e.g., 100 °C or higher) to accelerate the slow reaction. A control ampoule containing only the solvent should be included.

• Time-Point Analysis:

  • At predetermined time intervals (e.g., every 24 hours), remove an ampoule from the bath and immediately quench the reaction by placing it in an ice bath.

  • Open the ampoule and titrate the hydrobromic acid (HBr) produced during the solvolysis with the standardized base solution until the indicator endpoint is reached.

• Data Analysis & Self-Validation:

  • The concentration of HBr produced at each time point corresponds to the extent of the reaction.

  • A plot of ln([RX]₀ / ([RX]₀ - [HBr])) versus time should yield a straight line, confirming first-order kinetics. The slope of this line is the rate constant, k₁.

  • The trustworthiness of the protocol is ensured by the linearity of the first-order plot, the stability of the control sample, and the reproducibility across multiple runs.

Expected Outcome: The rate constant for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile is expected to be significantly lower than that of 1-bromobicyclo[2.2.2]octane, which itself is much slower than acyclic tertiary bromides.

Compound	Relative Solvolysis Rate (80% EtOH, 25°C)	Reference
t-Butyl bromide	1	[6]
1-Bromoadamantane	10⁻⁶	[6]
1-Bromobicyclo[2.2.2]octane	10⁻⁶	[6]
1-Bromobicyclo[2.2.1]heptane	10⁻¹³	[6]

Table 1: Comparative solvolysis rates illustrating the profound effect of ring strain on bridgehead reactivity. The rate for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile would be even lower due to the inductive effect.

Computational Protocol: DFT-Based Bond Dissociation Energy

Computational chemistry provides a direct route to the thermodynamic stability by calculating the heterolytic bond dissociation energy (BDE). This represents the energy required to break the C-Br bond to form the bridgehead carbocation and a bromide anion in the gas phase.

Figure 2: A typical workflow for the computational analysis of C-Br bond stability.

Methodology Outline:

• Structure Optimization: The 3D structures of the parent molecule (R-Br), the resulting carbocation (R⁺), and the bromide anion (Br⁻) are optimized using an appropriate level of theory, such as Density Functional Theory (DFT) with a functional like B3LYP and a sufficiently large basis set (e.g., 6-311+G(d,p)).

• Energy Calculation: The single-point electronic energy for each optimized species is calculated. Frequency calculations are performed to confirm that the optimized structures are true energy minima and to obtain zero-point vibrational energy (ZPVE) corrections.

• BDE Calculation: The heterolytic BDE is calculated as: ΔE = [E(R⁺) + E(Br⁻)] - E(R-Br) A higher positive value for ΔE indicates a more stable C-Br bond that is more resistant to cleavage.

• Electronic Analysis: NBO analysis can be performed on the optimized parent molecule to quantify the partial atomic charges, confirming the electron-withdrawing effect of the -CN group and its impact on the C4 carbon.

Implications for Drug Development and Chemical Synthesis

The high thermodynamic stability of the C4-Br bond in this scaffold has significant practical consequences:

• Metabolic Stability: In a drug development context, a chemically inert C-Br bond is highly desirable. It prevents unwanted metabolic degradation via nucleophilic displacement by biological nucleophiles (e.g., water, thiols), leading to a longer in-vivo half-life and a more predictable pharmacokinetic profile. The BCO core itself is valued for its three-dimensionality and metabolic stability, and the inertness of the bridgehead halogen reinforces this advantage.[1]

• Synthetic Strategy: The profound lack of reactivity means that the C4-Br bond cannot be used as a handle for traditional nucleophilic substitution reactions. Chemists designing synthetic routes must install any desired functionality at the bridgehead position through alternative means, often early in the synthesis before the bicyclic system is fully formed, or via radical-based transformations.[13][14] The bromine atom in this molecule should be considered a stable structural element rather than a reactive leaving group.

Conclusion

The thermodynamic stability of the bridgehead bromine in 4-Bromobicyclo[2.2.2]octane-1-carbonitrile is exceptionally high. This stability is a direct consequence of two reinforcing factors: the inherent geometric strain of the bicyclo[2.2.2]octane framework, which strongly disfavors the formation of the requisite planar carbocation intermediate as described by Bredt's Rule, and the powerful electron-withdrawing inductive effect of the C1-carbonitrile group, which further destabilizes any positive charge development at the C4 position. Experimental approaches like solvolysis confirm this inertness through extremely slow reaction rates, while computational methods can quantify the high energetic barrier to C-Br bond heterolysis. For professionals in drug discovery and organic synthesis, this understanding is crucial, defining the scaffold as a robust and metabolically stable building block where the bridgehead halogen serves as a permanent structural feature rather than a reactive site.

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Dipole Moment and Electronic Properties of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile: A Comprehensive Technical Guide

Executive Summary

4-Bromobicyclo[2.2.2]octane-1-carbonitrile (CAS: 82896-47-7) is a highly specialized, rigid molecular scaffold utilized extensively in physical organic chemistry and rational drug design. By locking the 1-cyano and 4-bromo substituents in a strictly collinear, non-flexible geometry, this molecule serves as an ideal model for isolating through-bond electronic transmission and field effects without the confounding variables of conformational averaging. This whitepaper details its electronic properties, dipole moment vector analysis, and the rigorous experimental protocols required for its characterization.

Structural Grounding: The Bicyclo[2.2.2]octane Scaffold

The parent bicyclo[2.2.2]octane framework exhibits high D3h​ symmetry. When functionalized at the 1 and 4 bridgehead positions, it forms a C3v​ symmetric 1,4-disubstituted derivative[1].

Causality in Scaffold Selection: In standard aliphatic systems (e.g., cyclohexane derivatives), substituents undergo rapid equatorial-axial interconversions and chair-chair flips, creating a dynamic mixture of conformers with varying dipole moments. The bicyclo[2.2.2]octane cage strictly prevents this. The bridgehead carbons (C1 and C4) are held exactly opposite each other, forcing the C1-CN and C4-Br bonds into perfect collinear alignment[1]. This structural rigidity allows researchers to measure purely inductive (-I) and field effects transmitted through the σ -framework, making the bicyclo[2.2.2]octane motif an exceptional model for studying quantum interference and single-molecule insulators[2].

Electronic Properties and Dipole Moment Analysis

The net dipole moment ( μnet​ ) of 4-bromobicyclo[2.2.2]octane-1-carbonitrile is a classic demonstration of antiparallel vector addition in molecular physics.

Both the cyano (-CN) and bromo (-Br) groups exert strong electron-withdrawing inductive effects (-I). Because they are situated at opposite poles of the rigid cage, their individual group dipole vectors point in opposite directions along the C3​ symmetry axis. The rigid hydrocarbon cage acts as a low-dielectric cavity that mediates the transmission of these polar effects[3].

Mathematically, the net dipole moment is the absolute difference between the two opposing vectors:

μnet​=∣μCN​−μBr​∣

Data Presentation: Dipole Moment Parameters

Table 1: Quantitative Dipole Moment Data for 1,4-Disubstituted Bicyclo[2.2.2]octanes

Substituent Group	Group Dipole Moment ( μ , Debye)	Vector Direction (Relative to Cage Center)
C-Br (Bromide)	~2.0 D	Outward (-z axis)
C-CN (Carbonitrile)	~3.9 D	Outward (+z axis)
Net Molecule	~1.9 D	Toward -CN (+z axis)

(Note: Values are derived from standard isolated group moments in rigid aliphatic bridgehead systems[4].)

Fig 1: Antiparallel vector alignment of group dipole moments across the rigid bicyclo[2.2.2]octane cage.

Experimental Workflows & Methodologies

To ensure scientific integrity, the synthesis and subsequent physical characterization of this molecule must be treated as a self-validating system. Any trace impurities will drastically skew dielectric measurements.

Protocol 1: Synthesis of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Objective: Synthesize the target molecule while strictly maintaining bridgehead integrity.

• Precursor Generation: Begin with bicyclo[2.2.2]octane-1,4-dicarboxylic acid.

• Monodecarboxylation/Bromination: Subject the diacid to a modified Hunsdiecker reaction using Silver Nitrate ( AgNO3​ ) and Bromine ( Br2​ ) in refluxing CCl4​ .

  • Causality: The Hunsdiecker radical mechanism is utilized because it strictly retains the bridgehead position without carbocation rearrangement, yielding 4-bromobicyclo[2.2.2]octane-1-carboxylic acid[5].

• Amidation: Convert the carboxylic acid to a primary amide by refluxing with Thionyl Chloride ( SOCl2​ ), followed by quenching with cold aqueous ammonia ( NH3​ ).

• Dehydration: Dehydrate the amide to the carbonitrile using Trifluoroacetic Anhydride (TFAA) in anhydrous pyridine at 0 °C.

• Purification (Critical Step): Sublimate the final product under high vacuum (0.1 Torr) at 80 °C.

  • Causality: Sublimation is mandatory. Trace polar solvents or water will artificially inflate the macroscopic dielectric constant during physical measurement, invalidating the dipole calculation.

Protocol 2: Measurement of Dipole Moment via Dielectric Constant

Objective: Determine the intrinsic molecular dipole moment using the Halverstadt-Kumler extrapolation method.

• Solvent Calibration: Rigorously dry benzene over sodium wire. Calibrate a precision heterodyne beat dielectric cell using dry air ( ϵ≈1.0006 ) and the anhydrous benzene ( ϵ=2.274 at 25.00 °C)[3].

  • Causality: A non-polar solvent like benzene is required to prevent solute-solvent dipole-dipole interactions, isolating the intrinsic dipole of the solute.

• Solution Preparation: Prepare five dilute solutions of the sublimed 4-bromobicyclo[2.2.2]octane-1-carbonitrile in benzene, with weight fractions ( w2​ ) ranging from 0.001 to 0.01.

• Capacitance Measurement: Measure the capacitance of each solution at a constant temperature (25.00 ± 0.01 °C) to determine the solution's dielectric constant ( ϵ12​ ).

• Refractive Index Measurement: Measure the refractive index ( n12​ ) of each solution using an Abbe refractometer.

  • Causality: The refractive index allows for the calculation of the molar refraction ( RD​ ), which accounts for the induced electronic polarizability that must be subtracted from the total polarization.

• Data Extrapolation & Calculation: Plot ϵ12​ vs. w2​ and specific volume ( v12​ ) vs. w2​ . Extrapolate these values to infinite dilution ( w2​→0 ) to find the total molar polarization ( P2∞​ ). Calculate the orientation polarization ( PO​=P2∞​−RD​ ) and apply the Debye equation ( μ=0.01281×PO​⋅T​ ) to yield the final dipole moment in Debyes.

Fig 2: Experimental workflow for determining the dipole moment via dielectric constant measurement.

References

• Polar Effects and Structural Variation in 4-Substituted 1-Phenylbicyclo[2.2.2]octane Derivatives: A Quantum Chemical Study The Journal of Physical Chemistry A - ACS Publications[Link]

• The Bicyclo[2.2.2]octane Motif: A Class of Saturated Group 14 Quantum Interference Based Single-Molecule Insulators The Journal of Physical Chemistry Letters - ACS Publications[Link]

• Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators PubMed Central (PMC)[Link]

• Dipole moments of 4-aminobicyclo[2.2.2] octane-1-carboxylic acid and some .alpha.,.omega. amino acids The Journal of Physical Chemistry - ACS Publications[Link]

• 1-Bromobicyclo(2.2.2)octane | C8H13Br | CID 139060 PubChem[Link]

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• 5. Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators - PMC [pmc.ncbi.nlm.nih.gov]

Infrared Spectroscopy of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile: A Mechanistic Guide to Vibrational Assignments and Spectral Validation

Executive Summary

4-Bromobicyclo[2.2.2]octane-1-carbonitrile is a highly constrained, rigid bicyclic molecule. In modern drug discovery, the bicyclo[2.2.2]octane (BCO) scaffold is increasingly utilized as a three-dimensional bioisostere for the flat phenyl ring. This substitution reliably improves pharmacokinetic properties, such as aqueous solubility and metabolic stability, by increasing the fraction of sp³ hybridized carbons (Fsp³) [1]. Accurate structural characterization using Infrared (IR) spectroscopy is critical for verifying functional group integrity during the synthesis of these building blocks. This whitepaper provides a comprehensive, causality-driven breakdown of the IR absorption peaks for this compound, establishing a self-validating protocol for analytical scientists.

Molecular Anatomy and Vibrational Causality

The IR spectrum of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile is dictated by its distinct functional domains. Understanding the physical causality behind these vibrations ensures robust spectral interpretation rather than mere pattern matching.

• The Nitrile Group (-C≡N): The carbon-nitrogen triple bond is highly polarized and possesses a strong dipole moment. According to Hooke's Law applied to molecular mechanics, the stretching frequency is proportional to the square root of the bond's force constant. The exceptionally stiff triple bond vibrates at a high frequency. In aliphatic nitriles, this sharp, distinct peak appears in a region (2200–2300 cm⁻¹) devoid of most other absorptions, making it an excellent diagnostic marker [2].

• The Bicyclo[2.2.2]octane (BCO) Cage: The BCO core consists entirely of sp³ hybridized carbons. The rigid, highly symmetrical cage structure restricts certain bending modes but yields strong C-H stretching vibrations. Unlike flexible, linear alkyl chains, the constrained geometry slightly shifts the C-H stretching frequencies due to altered bond angles and orbital hybridization within the bridged system [1].

• The Carbon-Bromine Bond (C-Br): Bromine is a heavy halogen atom. Because vibrational frequency is inversely proportional to the square root of the reduced mass of the bonded atoms, the massive bromine atom forces the C-Br stretching vibration into the low-frequency "fingerprint" region [3].

Quantitative IR Absorption Data

The following table summarizes the expected diagnostic IR absorption peaks for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, derived from established correlation tables for its constituent functional groups [2][3].

Functional Group / Bond	Vibrational Mode	Wavenumber Range (cm⁻¹)	Intensity & Shape	Mechanistic Rationale
-C≡N	C≡N Stretch	2230 – 2260	Medium, Sharp	High force constant of the sp-hybridized triple bond; strong dipole change during vibration.
BCO Cage (C-H)	sp³ C-H Asymmetric Stretch	2950 – 2970	Strong, Sharp	High-frequency sp³ stretch driven by the rigid bicyclic geometric constraint.
BCO Cage (C-H)	sp³ C-H Symmetric Stretch	2850 – 2880	Strong, Sharp	In-phase stretching of the methylene bridges in the BCO core.
BCO Cage (C-H)	C-H Scissoring / Bending	1450 – 1470	Medium	Deformation of the -CH₂- groups restricted within the rigid cage.
BCO Cage (C-C)	C-C Skeletal Stretch	800 – 1200	Weak to Medium	Complex coupled vibrations of the bicyclic carbon framework.
-C-Br	C-Br Stretch	500 – 650	Strong, Sharp	Low frequency driven by the high atomic mass of the bromine atom.

Experimental Protocol: ATR-FTIR Analysis

To ensure trustworthiness and reproducibility, the following self-validating protocol utilizes Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy (ATR-FTIR). Unlike traditional KBr pellet methods—which are prone to hygroscopic moisture absorption that can obscure the >3000 cm⁻¹ region—ATR-FTIR requires no sample dilution and preserves the solid-state integrity of the analyte.

Step 1: Instrument Preparation and Background Collection

• Clean the ATR crystal (typically diamond or zinc selenide) with a volatile, non-IR-interfering solvent (e.g., isopropanol) and a lint-free wipe.

• Allow the solvent to evaporate completely.

• Collect a background spectrum (16 to 32 scans at 4 cm⁻¹ resolution) from 4000 to 400 cm⁻¹.

  • Self-Validation Check: The background must show no residual analyte or solvent peaks. Atmospheric water vapor and CO₂ bands should be minimal and cleanly subtracted.

Step 2: Sample Application

• Place 1–2 mg of solid 4-Bromobicyclo[2.2.2]octane-1-carbonitrile directly onto the center of the ATR crystal.

• Lower the pressure anvil to ensure intimate contact between the crystal and the sample.

  • Causality: ATR relies on an evanescent wave penetrating the sample (typically 0.5 to 2 microns deep). Poor mechanical contact leads to weak, noisy spectra.

Step 3: Data Acquisition and Processing

• Acquire the sample spectrum using the exact parameters as the background.

• Apply an ATR correction algorithm.

  • Causality: Penetration depth in ATR is wavelength-dependent. Peaks at lower wavenumbers (like the C-Br stretch) will appear artificially stronger than high-frequency peaks (like the C≡N stretch) unless mathematically corrected to simulate a transmission spectrum.

• Perform baseline correction to eliminate scattering artifacts caused by the solid powder.

Step 4: Spectral Validation

• Verify the presence of the ~2240 cm⁻¹ (-C≡N) and ~600 cm⁻¹ (C-Br) peaks.

• Confirm the absence of broad peaks >3000 cm⁻¹ (which would indicate O-H/N-H impurities or moisture) and peaks around 1700 cm⁻¹ (indicating C=O impurities from synthetic precursors or oxidation).

Logical Workflow Visualization

The following diagram illustrates the analytical logic for validating the structure of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile via IR spectroscopy.

Analytical workflow for IR spectral validation of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile.

Conclusion

The IR spectrum of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile provides a definitive fingerprint of its structural integrity. The synergistic presence of the high-frequency nitrile stretch, the rigid BCO cage aliphatic stretches, and the low-frequency carbon-bromine stretch allows researchers to confidently validate the molecule. By adhering to rigorous ATR-FTIR protocols and understanding the physical causality behind each vibrational mode, drug development professionals can ensure the purity and identity of this critical bioisosteric building block.

References

• Wikipedia Contributors. "Infrared spectroscopy correlation table." Wikipedia, The Free Encyclopedia. URL:[Link]

A Technical Guide to the Preliminary Synthesis of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Abstract

The bicyclo[2.2.2]octane (BCO) scaffold is a key structural motif in modern drug discovery, valued for its three-dimensional character which can lead to improved physicochemical properties compared to traditional flat aromatic rings.[1] This guide provides an in-depth analysis of preliminary synthetic pathways for 4-bromobicyclo[2.2.2]octane-1-carbonitrile, a versatile intermediate for the elaboration of more complex BCO-containing molecules. Two primary retrosynthetic strategies are explored, commencing from either bicyclo[2.2.2]octane-1-carboxylic acid or 1,4-dibromobicyclo[2.2.2]octane. This document details the underlying chemical principles, step-by-step protocols, and critical considerations for each approach, offering researchers a comprehensive resource for the synthesis of this important building block.

Introduction: The Significance of the Bicyclo[2.2.2]octane Core

The quest for drug candidates with superior pharmacological profiles has driven medicinal chemists to explore chemical space beyond traditional "flat" aromatic structures. The bicyclo[2.2.2]octane (BCO) framework has emerged as a prominent three-dimensional (3D) bioisostere for the para-substituted phenyl ring.[1] Its rigid, cage-like structure offers a fixed orientation of substituents, which can be advantageous for optimizing interactions with biological targets. Furthermore, the increased fraction of sp³-hybridized carbons in BCO derivatives often leads to improved aqueous solubility, reduced metabolic liability, and better overall pharmacokinetic properties.[1]

4-Bromobicyclo[2.2.2]octane-1-carbonitrile is a particularly valuable synthetic intermediate. The nitrile group can be readily hydrolyzed to a carboxylic acid, reduced to an amine, or converted to a variety of other functional groups. The bridgehead bromine atom, while generally unreactive to nucleophilic substitution, serves as a handle for organometallic cross-coupling reactions, enabling the introduction of diverse substituents at the 4-position. This dual functionality makes it a versatile platform for the synthesis of novel BCO-based compounds for a range of therapeutic areas.

Retrosynthetic Analysis

Two logical retrosynthetic pathways for 4-bromobicyclo[2.2.2]octane-1-carbonitrile are presented below. These pathways were chosen based on the accessibility of starting materials and the robustness of the proposed chemical transformations.

Caption: Retrosynthetic analysis of 4-bromobicyclo[2.2.2]octane-1-carbonitrile.

Pathway 1: Synthesis from Bicyclo[2.2.2]octane-1-carboxylic Acid

This pathway leverages the commercially available bicyclo[2.2.2]octane-1-carboxylic acid and introduces the bromine and nitrile functionalities in a stepwise manner.

Step 1.1: Halodecarboxylation to form 1-Bromobicyclo[2.2.2]octane

A key transformation in this pathway is the conversion of a bridgehead carboxylic acid to a bromide. The Hunsdiecker reaction is a classic method for this purpose, involving the reaction of a silver carboxylate with bromine.[2][3][4][5][6] However, the Barton radical decarboxylation offers a milder and often more efficient alternative, particularly for sterically hindered substrates.[7][8][9][10][11]

Reaction Scheme:

Caption: Barton halodecarboxylation of bicyclo[2.2.2]octane-1-carboxylic acid.

Experimental Protocol: Barton Halodecarboxylation

• Acid Chloride Formation: To a solution of bicyclo[2.2.2]octane-1-carboxylic acid (1.0 eq) in anhydrous dichloromethane, add oxalyl chloride (1.5 eq) and a catalytic amount of dimethylformamide (DMF). Stir the reaction mixture at room temperature for 2 hours, or until gas evolution ceases. Remove the solvent and excess reagent under reduced pressure.

• Barton Ester Formation: Dissolve the crude acid chloride in anhydrous toluene. Add the sodium salt of N-hydroxy-2-thiopyridone (1.1 eq) and stir the mixture at room temperature for 1 hour.

• Halodecarboxylation: Add bromotrichloromethane (2.0 eq) to the reaction mixture. Irradiate the mixture with a tungsten lamp or heat to reflux until the reaction is complete (monitored by TLC).

• Workup and Purification: Cool the reaction mixture, filter to remove any solids, and concentrate the filtrate under reduced pressure. Purify the residue by column chromatography on silica gel to afford 1-bromobicyclo[2.2.2]octane.

Causality Behind Experimental Choices:

• The conversion to the acid chloride activates the carboxylic acid for subsequent reaction with the N-hydroxy-2-thiopyridone salt.

• Bromotrichloromethane serves as the bromine atom source in this radical chain reaction.

• Photochemical or thermal initiation is required to generate the initial radical species.

Step 1.2: Introduction of the Carboxyl Group at the 4-Position

With 1-bromobicyclo[2.2.2]octane in hand, the next step is the introduction of a carboxyl group at the opposing bridgehead position. This can be achieved through a carboxylation reaction using a strong base and carbon dioxide.

Reaction Scheme:

Caption: Carboxylation of 1-bromobicyclo[2.2.2]octane.

Experimental Protocol: Bridgehead Carboxylation

• Lithiation: Dissolve 1-bromobicyclo[2.2.2]octane (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C under an inert atmosphere. Add tert-butyllithium (2.2 eq) dropwise, maintaining the temperature below -70 °C. Stir the mixture at -78 °C for 1 hour.

• Carboxylation: Bubble dry carbon dioxide gas through the solution for 30 minutes, or add an excess of crushed dry ice.

• Workup and Purification: Allow the reaction mixture to warm to room temperature. Quench the reaction with water and acidify with aqueous HCl. Extract the product with diethyl ether, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. Recrystallize the crude product to obtain 4-bromobicyclo[2.2.2]octane-1-carboxylic acid.

Step 1.3: Conversion of the Carboxylic Acid to the Nitrile

The final step in this pathway is the conversion of the carboxylic acid to the nitrile. This can be accomplished via a two-step procedure involving the formation of a primary amide followed by dehydration.

Reaction Scheme:

Caption: Conversion of carboxylic acid to nitrile via an amide intermediate.

Experimental Protocol: Amide Formation and Dehydration

• Amide Formation: Convert 4-bromobicyclo[2.2.2]octane-1-carboxylic acid to the corresponding acid chloride as described in Step 1.1. Add the crude acid chloride to a cooled, concentrated solution of ammonium hydroxide. Collect the resulting precipitate by filtration, wash with cold water, and dry to yield 4-bromobicyclo[2.2.2]octane-1-carboxamide.

• Dehydration: Reflux the amide with thionyl chloride (2.0 eq) in an inert solvent such as toluene until the reaction is complete. Carefully quench the excess thionyl chloride with water, separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the residue by column chromatography or distillation to obtain 4-bromobicyclo[2.2.2]octane-1-carbonitrile.

Pathway 2: Synthesis from 1,4-Dibromobicyclo[2.2.2]octane

This alternative pathway begins with 1,4-dibromobicyclo[2.2.2]octane and introduces the nitrile group via a nucleophilic substitution reaction.

Step 2.1: Synthesis of 1,4-Dibromobicyclo[2.2.2]octane

The synthesis of the starting material, 1,4-dibromobicyclo[2.2.2]octane, can be accomplished from bicyclo[2.2.2]octane-1,4-dicarboxylic acid, which is accessible through a Diels-Alder reaction. The dicarboxylic acid is then subjected to a double Hunsdiecker reaction.

Reaction Scheme:

Caption: Double Hunsdiecker reaction to form 1,4-dibromobicyclo[2.2.2]octane.

Step 2.2: Monocyanation of 1,4-Dibromobicyclo[2.2.2]octane

The key step in this pathway is the selective replacement of one bromine atom with a cyanide group. While bridgehead halides are generally unreactive towards SN1 and SN2 reactions, under certain conditions, nucleophilic substitution can be achieved.

Reaction Scheme:

Caption: Cyanation of 1,4-dibromobicyclo[2.2.2]octane.

Experimental Protocol: Nucleophilic Cyanation

• Reaction Setup: In a high-pressure reaction vessel, combine 1,4-dibromobicyclo[2.2.2]octane (1.0 eq), copper(I) cyanide (1.2 eq), and anhydrous dimethylformamide (DMF).

• Reaction Conditions: Heat the sealed vessel to a high temperature (e.g., 150-200 °C) for several hours. The reaction progress should be monitored by GC-MS.

• Workup and Purification: Cool the reaction mixture to room temperature and pour it into an aqueous solution of ferric chloride to decompose the copper cyanide complex. Extract the product with a suitable organic solvent, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography to isolate 4-bromobicyclo[2.2.2]octane-1-carbonitrile.

Rationale for Experimental Conditions:

• The use of a polar aprotic solvent like DMF helps to dissolve the cyanide salt and promotes the reaction.

• High temperatures are necessary to overcome the high activation energy for nucleophilic substitution at a bridgehead position.

• Copper(I) cyanide is often more effective than alkali metal cyanides in this type of reaction.

Summary of Synthetic Pathways and Data

Pathway	Starting Material	Key Intermediates	Key Reactions	Overall Plausibility and Considerations
1	Bicyclo[2.2.2]octane-1-carboxylic Acid	1-Bromobicyclo[2.2.2]octane, 4-Bromobicyclo[2.2.2]octane-1-carboxylic Acid, 4-Bromobicyclo[2.2.2]octane-1-carboxamide	Barton Halodecarboxylation, Bridgehead Lithiation-Carboxylation, Amide Dehydration	This is a longer but potentially more reliable route. Each step involves well-established transformations. The handling of organolithium reagents requires an inert atmosphere and low temperatures.
2	1,4-Dibromobicyclo[2.2.2]octane	None	Nucleophilic Cyanation	This pathway is more direct but may be lower yielding due to the challenging nucleophilic substitution at a bridgehead carbon. High temperatures and pressures may be required, and side products are possible.

Conclusion

This technical guide has outlined two viable preliminary synthetic pathways for 4-bromobicyclo[2.2.2]octane-1-carbonitrile. Pathway 1, starting from bicyclo[2.2.2]octane-1-carboxylic acid, offers a more controlled, stepwise approach, while Pathway 2, from 1,4-dibromobicyclo[2.2.2]octane, is more convergent but potentially more challenging to optimize. The choice of synthetic route will depend on the availability of starting materials, the scale of the synthesis, and the specific capabilities of the research laboratory. The protocols and mechanistic insights provided herein serve as a solid foundation for researchers and drug development professionals seeking to incorporate the valuable bicyclo[2.2.2]octane scaffold into their molecular designs.

References

• Della, E. W., & Tsanaktsidis, J. (1986). Decarboxylation of Bridgehead Carboxylic Acids by the Barton Procedure. Australian Journal of Chemistry, 39(12), 2061-2066.
• Hunsdiecker, H., & Hunsdiecker, C. (1942). Über den Abbau der Salze aliphatischer Säuren durch Brom. Berichte der deutschen chemischen Gesellschaft (A and B Series), 75(3), 291-297.
• Barton, D. H. R., Crich, D., & Motherwell, W. B. (1983). A new and improved method for the radical decarboxylation of carboxylic acids.
• Roberts, J. D., Moreland Jr, W. T., & Frazer, W. (1953). Syntheses of Some 4-Substituted Bicyclo [2.2. 2] octane-1-carboxylic Acids 1. Journal of the American Chemical Society, 75(3), 637-640.

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Mechanism of nucleophilic substitution at the 4-Bromobicyclo[2.2.2]octane-1-carbonitrile bridgehead

Mechanism of Nucleophilic Substitution at the 4-Bromobicyclo[2.2.2]octane-1-carbonitrile Bridgehead: An SRN​1 Paradigm

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

Nucleophilic substitution at bridgehead carbons represents one of the most notorious challenges in synthetic organic chemistry. The rigid architecture of the bicyclo[2.2.2]octane cage strictly forbids classical polar pathways ( SN​1 and SN​2 ). However, the functionalization of these 3D-rich aliphatic scaffolds is increasingly vital in modern drug discovery to improve pharmacokinetic profiles. This whitepaper elucidates the exact mechanism by which 4-bromobicyclo[2.2.2]octane-1-carbonitrile undergoes nucleophilic substitution. By leveraging the Unimolecular Radical Nucleophilic Substitution ( SRN​1 ) pathway and the unique "intramolecular entrainment" effect of the distal carbonitrile group, chemists can successfully functionalize this highly strained bridgehead position.

The Bridgehead Conundrum: Breakdown of Polar Mechanisms

To understand how substitution occurs at the 4-bromobicyclo[2.2.2]octane-1-carbonitrile bridgehead, we must first establish why classical polar mechanisms fail:

• Failure of SN​2 (Steric Shielding): The SN​2 mechanism requires a backside trajectory (180° to the leaving group) for the incoming nucleophile to populate the C−Br σ∗ antibonding orbital. In the bicyclo[2.2.2]octane system, this trajectory is physically blocked by the carbon cage, rendering SN​2 mathematically and physically impossible[1].

• Failure of SN​1 (Bredt's Rule Violation): The SN​1 mechanism relies on the heterolytic cleavage of the C−Br bond to form a carbocation. Carbocations are sp2 hybridized and demand a planar geometry for thermodynamic stability. Forcing a planar geometry at the bridgehead of a[2.2.2] cage induces catastrophic ring strain (violating Bredt's rule). Consequently, 1-bromobicyclo[2.2.2]octane derivatives are classically considered inert to solvolysis[2],[1],[3].

The SRN​1 Pathway and Intramolecular Electron Entrainment

To bypass the thermodynamic restrictions of polar pathways, substitution at the 4-bromobicyclo[2.2.2]octane-1-carbonitrile bridgehead proceeds exclusively via the SRN​1 (Unimolecular Radical Nucleophilic Substitution) mechanism[4],[5]. Unlike carbocations, carbon-centered radicals can tolerate pyramidal geometries, allowing the bridgehead radical to form without inducing prohibitive cage strain[6].

However, the 1-carbonitrile group is not merely a passive spectator; it acts as a kinetic accelerator through a process known as intramolecular electron entrainment [7].

The Step-by-Step Mechanistic Cascade:

• LUMO-Directed Initiation (SET): The carbonitrile group ( −C≡N ) is a powerful π -electron acceptor (Electron-Withdrawing Group, EWG). It significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate. When an electron donor (a nucleophile, a solvated electron, or a photon-excited species) interacts with the molecule, the Single Electron Transfer (SET) occurs at the −C≡N π∗ orbital, forming a distal π∗ radical anion[7].

• Intramolecular Electron Transfer (IET): The extra electron rapidly migrates across the rigid bicyclic σ -framework from the cyano group to the C−Br σ∗ orbital.

• Fragmentation: The population of the C−Br σ∗ orbital causes the bond to cleave, ejecting a bromide ion ( Br− ) and leaving behind a pyramidal 4-cyanobicyclo[2.2.2]oct-1-yl bridgehead radical[6].

• Nucleophilic Addition: The nucleophile ( Nu− ) attacks the highly reactive bridgehead radical, forming a new product radical anion ( [R−Nu]∙− ).

• Chain Propagation: The product radical anion transfers its extra electron to a new molecule of the starting material, propagating the radical chain reaction[5].

Quantitative Data: Substituent Effects on Reactivity

The presence of the EWG at the opposite bridgehead fundamentally alters the kinetics of the SRN​1 reaction. Below is a comparative analysis of relative reactivities ( krel​ ) demonstrating the acceleration driven by the carbonitrile group's LUMO-lowering effect.

Substrate	Relative Reactivity ( krel​ )	Dominant Mechanism	Steric Strain / Cage Rigidity
1-Bromoadamantane	1.0 (Reference)	SRN​1	Moderate
1-Bromobicyclo[2.2.2]octane	~0.4	SRN​1	High
4-Bromobicyclo[2.2.2]octane-1-carbonitrile	> 100 (Accelerated)	SRN​1 (IET-Assisted)	High (EWG stabilized)
1-Bromonorbornane	< 0.01	Inert	Very High

Data Synthesis Note: The >100-fold acceleration is analogous to the entrainment observed in 2-oxo-substituted bicyclo[2.2.2]octanes, driven by the π -acceptor group facilitating the initial SET[7].

Self-Validating Experimental Protocol: Photostimulated SRN​1

To successfully execute this substitution in the laboratory, the reaction environment must be meticulously designed to support radical anions. The following protocol utilizes liquid ammonia and photostimulation, incorporating self-validating controls to ensure scientific integrity[8].

Workflow: Synthesis of 4-Substituted Bicyclo[2.2.2]octane-1-carbonitriles

Step 1: Solvent Preparation (The Matrix)

• Action: Condense 50 mL of anhydrous liquid ammonia ( NH3​ ) into a flame-dried, three-neck reactor at -78 °C under an argon atmosphere.

• Causality: Liquid NH3​ is the premier solvent for SRN​1 reactions. It exceptionally solvates free electrons and stabilizes radical anion intermediates without acting as a competing electrophile or proton donor[4].

Step 2: Nucleophile Generation

• Action: Add a stoichiometric amount of sodium metal followed by the nucleophile precursor (e.g., diphenylphosphine, Ph2​PH ). Stir until the deep blue color (solvated electrons) transitions to red/orange, indicating the quantitative formation of the nucleophile ( Na+Ph2​P− ).

• Causality: Pre-forming the nucleophile ensures that unreacted alkali metal does not indiscriminately reduce the bicyclic substrate via non-chain pathways.

Step 3: Substrate Addition & Photostimulation (Initiation)

• Action: Introduce 4-bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 equiv) dissolved in minimal anhydrous THF. Irradiate the reactor with a 400W broad-spectrum UV lamp or 390 nm LEDs for 120 minutes.

• Causality: The photons provide the activation energy required to trigger the initial Single Electron Transfer (SET) from the nucleophile to the substrate's carbonitrile π∗ orbital, kickstarting the radical chain[8],[7].

Step 4: Self-Validation (The Control Matrix)

• Action: Run two parallel control reactions: one in complete darkness, and one under irradiation but spiked with 20 mol% TEMPO (a stable radical scavenger).

• Causality: If the dark reaction yields no product, it confirms the necessity of photo-initiation. If the TEMPO-spiked reaction fails, it definitively proves the presence of a radical intermediate, validating the SRN​1 mechanism over any hypothetical polar pathway[8].

Step 5: Quenching and Isolation

• Action: Quench with excess solid NH4​NO3​ to neutralize the strongly basic nucleophile. Allow the NH3​ to evaporate overnight, extract with diethyl ether, and purify via flash chromatography.

Mechanistic Visualization

The following diagram illustrates the intramolecular electron entrainment cycle specific to the 4-bromobicyclo[2.2.2]octane-1-carbonitrile system.

Caption: SRN1 catalytic cycle featuring intramolecular electron transfer (IET) across the rigid [2.2.2] cage.

References

• Adcock, W., & Abeywickrema, A. N. (1982). Substituent effects in the bicyclo[2.2.2]octane ring system. A carbon-13 and fluorine-19 nuclear magnetic resonance study of 4-substituted bicyclo[2.2.2]oct-1-yl fluorides. The Journal of Organic Chemistry, 47(15), 2951–2957. URL: [Link]

• Rossi, R. A. (2009). Recent Advances in the SRN1 Reaction of Organic Halides. In PATAI's Chemistry of Functional Groups. John Wiley & Sons, Ltd. URL: [Link]

• Organic Chemistry: Structure, Mechanism, Synthesis [2 ed.]. Elsevier. URL: [Link]

• Santiago, A. N., Toledo, C. A., & Rossi, R. A. (2002). Triorganostannylation of Halo- and Dihaloadamantanes and 5-Chloro-2-adamantanone in Liquid Ammonia by the SRN1 Mechanism. Relative Reactivity of Nucleophiles and Bridgehead Halides. The Journal of Organic Chemistry, 67(8), 2494-2500. URL: [Link]

• Rossi, R. A., Pierini, A. B., & Peñéñory, A. B. (2003). Nucleophilic Substitution Reactions by Electron Transfer. Chemical Reviews, 103(1), 71-168. URL: [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.
• Beugelmans, R. (1996). Aromatic Substitution by the SRN1 Reaction. Organic Reactions.

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Protocols & Analytical Methods

Application Notes and Protocol: Suzuki-Miyaura Cross-Coupling of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Introduction

The bicyclo[2.2.2]octane scaffold is a key structural motif in medicinal chemistry and materials science due to its rigid, three-dimensional structure. The introduction of aryl groups at the bridgehead position of this scaffold via cross-coupling reactions opens avenues for the synthesis of novel compounds with unique steric and electronic properties. This application note provides a detailed protocol for the Suzuki-Miyaura cross-coupling of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile with various arylboronic acids. This transformation presents a unique challenge due to the sterically hindered sp³-hybridized carbon center adjacent to a quaternary carbon. The protocol herein is designed to address these challenges, ensuring high efficiency and broad applicability for researchers in drug development and materials science.

The Suzuki-Miyaura cross-coupling is a powerful and versatile method for the formation of carbon-carbon bonds.[1][2][3][4][5][6][7] The reaction typically involves the palladium-catalyzed coupling of an organoboron compound with an organic halide or triflate in the presence of a base.[4][5][6] While extensively used for C(sp²)–C(sp²) bond formation, its application to C(sp³)–C(sp²) coupling, especially with sterically demanding substrates, requires careful optimization of the catalytic system.

Mechanistic Considerations and Rationale for Protocol Design

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.[5][8][9] For sterically hindered substrates like 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, each of these steps can be challenging.

Oxidative Addition: The insertion of the palladium(0) catalyst into the C-Br bond of the bicyclooctane is often the rate-limiting step. The steric bulk around the reaction center can impede the approach of the catalyst. To overcome this, the use of electron-rich and bulky phosphine ligands is crucial. These ligands stabilize the palladium center and promote the oxidative addition step.[9] Ligands such as SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) have demonstrated exceptional activity in coupling sterically hindered substrates.[10][11][12]

Transmetalation: This step involves the transfer of the aryl group from the boronic acid to the palladium complex. The choice of base is critical here, as it activates the boronic acid to form a more nucleophilic boronate species.[4] For challenging couplings, strong bases like potassium phosphate (K₃PO₄) are often employed.

Reductive Elimination: The final step involves the formation of the C-C bond and regeneration of the Pd(0) catalyst. The steric hindrance of the coupling partners can make this step difficult. Bulky ligands can promote reductive elimination by creating a more sterically crowded coordination sphere around the palladium center.[13]

The presence of a nitrile group on the bicyclooctane substrate can also influence the reaction. While generally well-tolerated, nitrile groups can potentially coordinate to the palladium center, affecting the catalytic activity.[14][15] However, studies have also shown that nitrile-functionalized ligands can enhance catalytic activity in some cases.[14]

Experimental Workflow

The following diagram illustrates the general workflow for the Suzuki-Miyaura cross-coupling of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile.

Caption: General experimental workflow for the Suzuki-Miyaura cross-coupling.

Detailed Experimental Protocol

Materials:

• 4-Bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄), anhydrous (3.0 equiv)

• Anhydrous, degassed 1,4-dioxane or toluene

• Deionized water (for work-up)

• Brine (for work-up)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Equipment:

• Schlenk flask or oven-dried round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen) with a manifold

• Septa

• Syringes and needles

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) plates and developing chamber

• Rotary evaporator

• Column chromatography setup

Procedure:

• Reaction Setup:

  • To a flame-dried Schlenk flask containing a magnetic stir bar, add 4-Bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 equiv), the desired arylboronic acid (1.5 equiv), and anhydrous potassium phosphate (3.0 equiv).

  • Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.[16]

  • In a separate vial under an inert atmosphere, add palladium(II) acetate (2 mol%) and SPhos (4 mol%).

  • Add a small amount of the degassed solvent to the vial to dissolve the catalyst and ligand, then transfer the solution to the reaction flask via syringe.

  • Add the remaining anhydrous, degassed solvent (to achieve a concentration of 0.1-0.2 M with respect to the limiting reagent) to the reaction flask via syringe.

• Reaction Execution:

  • Heat the reaction mixture to 80-110 °C with vigorous stirring. The optimal temperature may vary depending on the specific substrates and should be determined empirically.

  • Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts.

  • Wash the filtrate with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 4-aryl-bicyclo[2.2.2]octane-1-carbonitrile.

Optimization and Troubleshooting

The success of this coupling reaction is highly dependent on the reaction conditions. The following table provides a guide for optimization and troubleshooting common issues.

Issue	Potential Cause	Troubleshooting Steps
Low or no conversion	Inactive catalyst	Ensure a strictly inert atmosphere; use fresh, high-purity catalyst and ligand.[16]
Insufficient degassing of solvent	Degas the solvent thoroughly by sparging with an inert gas or by freeze-pump-thaw cycles.[16]
Poor quality of reagents	Use freshly purchased or purified reagents.[13]
Formation of side products	Homocoupling of boronic acid	Use a slight excess of the boronic acid; optimize reaction temperature and time.[17]
Protodeborylation of boronic acid	Use anhydrous solvents and ensure the base is dry.[16]
Dehalogenation of starting material	Ensure strictly inert conditions. This side reaction can be promoted by β-hydride elimination, although less likely with this substrate.[13]

Data Presentation: Representative Results

The following table summarizes the expected outcomes for the Suzuki-Miyaura coupling of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile with a selection of arylboronic acids under the optimized conditions.

Entry	Arylboronic Acid	Product	Expected Yield (%)
1	Phenylboronic acid	4-Phenyl-bicyclo[2.2.2]octane-1-carbonitrile	85-95
2	4-Methoxyphenylboronic acid	4-(4-Methoxyphenyl)-bicyclo[2.2.2]octane-1-carbonitrile	80-90
3	4-Fluorophenylboronic acid	4-(4-Fluorophenyl)-bicyclo[2.2.2]octane-1-carbonitrile	82-92
4	3,5-Dimethylphenylboronic acid	4-(3,5-Dimethylphenyl)-bicyclo[2.2.2]octane-1-carbonitrile	75-85
5	2-Thienylboronic acid	4-(Thiophen-2-yl)-bicyclo[2.2.2]octane-1-carbonitrile	70-80

Catalytic Cycle Visualization

The following diagram illustrates the catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[2][16]

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[16]

• Palladium catalysts and phosphine ligands can be toxic and should be handled with care. Consult the Safety Data Sheets (SDS) for all reagents before use.[16]

• The reaction involves heating flammable organic solvents. Take appropriate precautions to prevent fire hazards.

• Some Suzuki-Miyaura reactions can be exothermic, especially at scale. It is important to monitor the reaction temperature.[18]

Conclusion

This application note provides a robust and optimized protocol for the Suzuki-Miyaura cross-coupling of the sterically challenging 4-Bromobicyclo[2.2.2]octane-1-carbonitrile. By carefully selecting the catalyst, ligand, base, and reaction conditions, high yields of the desired 4-aryl-bicyclo[2.2.2]octane-1-carbonitriles can be achieved. This protocol serves as a valuable resource for researchers in medicinal chemistry and materials science, enabling the synthesis of novel and complex molecules based on the bicyclo[2.2.2]octane scaffold.

References

• Benchchem. (n.d.). Technical Support Center: Suzuki Coupling with Sterically Hindered Substrates.
• Benchchem. (n.d.). Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling with 3-Iodooxetane.
• Benchchem. (n.d.). Technical Support Center: Suzuki-Miyaura Coupling of Sterically Hindered Substrates with Amphos.

• Walker, S. D., Barder, T. E., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. [Link]

• Walker, S. D., Barder, T. E., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. PubMed. [Link]

• Gök, Y., Aydemir, M., & Özdemir, İ. (2018). C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes. PMC. [Link]

• Nakao, Y., Chen, J., Imanaka, H., Hiyama, T., & Nakamura, M. (2010). Iron-Catalyzed Suzuki−Miyaura Coupling of Alkyl Halides. Journal of the American Chemical Society, 132(31), 10834–10836. [Link]

• MDPI. (2020). Catalysts for Suzuki–Miyaura Coupling Reaction. MDPI. [Link]

• ResearchGate. (n.d.). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure | Request PDF. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Evaluation of Potential Safety Hazards Associated with the Suzuki-Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species. Retrieved from [Link]

• Sheng, M., et al. (2018). Evaluation of Potential Safety Hazards Associated with the Suzuki–Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species. Organic Process Research & Development, 22(2), 247-254. [Link]

• Reddit. (2022, July 17). Tips on increasing yield of Miyaura coupling reaction? r/OrganicChemistry. [Link]

• Foley, D. P., et al. (2018). Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory. Journal of Chemical Education, 95(11), 2053-2057. [Link]

• Sigman, M. S., & Vedejs, E. (2012). Computational Mechanistic Study of Stereoselective Suzuki Coupling of an α-Cyano-Activated Secondary Alkyl. Organometallics, 31(13), 4786–4793. [Link]

• ResearchGate. (n.d.). Protecting Groups for Thiols Suitable for Suzuki Conditions. Retrieved from [Link]

• Hu, Y. R. (2017). Synthesis of bicyclo(2.2.2)octanes. SciSpace. [Link]

• Wiley Online Library. (2021, August 9). Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. [Link]

• PubMed. (2012, May 18). Cross coupling between sp3-carbon and sp3-carbon using a diborylmethane derivative at room temperature. [Link]

• Royal Society of Chemistry. (2016). Suzuki–Miyaura Coupling. In Synthetic Methods in Drug Discovery: Volume 1. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Nitrile synthesis by C-C coupling (Cyanomethylation). Retrieved from [Link]

• ACS Publications. (2016, December 8). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

• ResearchGate. (n.d.). Palladium-catalysed [2σ + 2π] cycloaddition reactions of bicyclo[1.1.0]butanes with aldehydes. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• ACS Publications. (2018, May 8). B-Alkyl sp3–sp2 Suzuki–Miyaura Couplings under Mild Aqueous Micellar Conditions. [Link]

• ResearchGate. (n.d.). General mechanism of Suzuki–Miyaura cross-coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Suzuki cross-coupling. [Link]

• Lumen Learning. (n.d.). 17.2. Palladium catalyzed couplings | Organic Chemistry II. Retrieved from [Link]

• ACS Publications. (2020, September 30). Cobalt-Catalyzed C(sp2)–C(sp3) Suzuki–Miyaura Cross Coupling. [Link]

• ResearchGate. (2025, November 17). (PDF) Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. [Link]

• MDPI. (n.d.). Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. [Link]

• Organic Syntheses. (2006). Suzuki-Miyaura Cross-Coupling: Preparation of 2. 83, 45. [Link]

• Royal Society of Chemistry. (n.d.). The development of efficient catalysts for palladium-catalyzed coupling reactions of aryl halides. [Link]

• ScienceDirect. (2011, August 2). Suzuki–Miyaura cross-coupling reactions of halo derivatives of 4H-pyrido[1,2-a]pyrimidin-4. [Link]

• Royal Society of Chemistry. (n.d.). Suzuki–Miyaura cross-coupling reactions of halo derivatives of 4H-pyrido[1,2-a]pyrimidin-4-ones. [Link]

• PubMed. (n.d.). Synthesis of a tetrasubstituted bicyclo [2.2.2] octane as a potential inhibitor of influenza virus sialidase. [Link]

• ResearchGate. (n.d.). The previous organocatalyst mediated synthesis of bicyclo[2.2.2]octane.... Retrieved from [Link]

• PMC. (n.d.). Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[13][16]-Fused Indole Heterocycles. [Link]

• MDPI. (2022, December 27). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. [Link]

• MDPI. (2026, January 21). Progress on Suzuki–Miyaura Cross-Coupling Reactions Promoted by Palladium–Lanthanide Coordination Polymers as Catalytic Systems. [Link]

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Application Notes & Protocols: 4-Bromobicyclo[2.2.2]octane-1-carbonitrile as a Phenyl Bioisostere in Drug Design

Executive Summary

The replacement of aromatic rings, particularly the phenyl group, with saturated three-dimensional scaffolds is a paramount strategy in modern medicinal chemistry to overcome challenges in drug discovery, such as poor metabolic stability and unfavorable physicochemical properties. This document provides a comprehensive guide to the application of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, a versatile building block, as a bioisostere for the para-substituted phenyl ring. We detail the scientific rationale for this substitution, present comparative data, and provide robust, step-by-step protocols for its incorporation into lead compounds via palladium-catalyzed cross-coupling reactions.

Introduction: Escaping "Flatland" in Drug Design

The phenyl group is a ubiquitous motif in bioactive molecules. However, its planarity and lipophilicity often contribute to a problematic ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. High aromatic ring counts are frequently associated with poor aqueous solubility, high metabolic turnover via cytochrome P450 (CYP) oxidation, and off-target liabilities such as hERG inhibition.[1]

To mitigate these issues, medicinal chemists employ the strategy of bioisosteric replacement, where a problematic functional group is replaced with another that retains the desired biological activity while improving physicochemical and pharmacokinetic properties.[2][3] Saturated, rigid scaffolds like bicyclo[2.2.2]octane (BCO) have emerged as superior three-dimensional (3D) bioisosteres for the flat, two-dimensional phenyl ring.[1][4]

Caption: Conceptual workflow for bioisosteric replacement.

The Bicyclo[2.2.2]octane (BCO) Scaffold: A Superior Phenyl Mimic

The BCO scaffold offers a compelling alternative to the para-phenylene ring due to its unique structural and electronic properties. Its rigid, cage-like structure provides a defined exit vector for substituents, mimicking the geometry of a 1,4-disubstituted benzene ring.

Geometric Similarity: The distance between the bridgehead carbons (C1 and C4) in the BCO scaffold is approximately 2.60 Å, which is highly comparable to the 2.82 Å distance between the C1 and C4 carbons of a para-phenyl group.[1] This structural mimicry allows the BCO core to maintain the crucial spatial orientation of substituents required for target binding.

Physicochemical Advantages: The primary advantage of the BCO scaffold lies in its fully saturated, sp³-hybridized carbon framework. The fraction of sp³-hybridized carbons (Fsp³) is a key metric in drug design, with higher values correlated with greater clinical success.[1] The BCO scaffold has an Fsp³ of 1.0, a stark contrast to the 0 for a phenyl ring. This fundamental difference leads to significant improvements in drug-like properties.

Table 1: Comparative Properties of p-Phenylene vs. Bicyclo[2.2.2]octane (BCO)

Property	para-Phenylene	Bicyclo[2.2.2]octane (BCO)	Rationale for Improvement
Geometry	2D (Planar)	3D (Globular)	Disrupts planar stacking, potentially reducing promiscuity and improving solubility.[1]
Fsp³	0	1.0	Higher Fsp³ is linked to improved clinical success rates.[1]
Metabolic Stability	Susceptible to oxidation	Generally resistant to CYP-mediated oxidation	Lack of aromatic C-H bonds prevents common metabolic pathways.[2][5][6]
Aqueous Solubility	Lower	Higher	The non-planar, less crystalline nature disrupts crystal lattice packing, improving solvation.[2][5]
Lipophilicity (cLogP)	Higher	Lower (in many contexts)	Replacing an aromatic system with an aliphatic one can reduce lipophilicity.[2]

Featured Building Block: 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

4-Bromobicyclo[2.2.2]octane-1-carbonitrile is an exceptionally useful synthetic intermediate for introducing the BCO scaffold. Its design provides two orthogonal, chemically distinct functional handles:

• Bridgehead Bromine (C4): The C-Br bond at the bridgehead position is an ideal handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig (C-N bond formation). This allows for the direct attachment of the BCO core to aryl, heteroaryl, or vinyl groups.

• Bridgehead Carbonitrile (C1): The nitrile group is a versatile functional group. It can be hydrolyzed to a carboxylic acid, reduced to a primary amine, or participate in various other transformations, providing a secondary point for diversification or linkage to another part of the target molecule.

Application Protocols: Integration into Drug Candidates

The following protocols describe the use of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile as the electrophilic partner in two of the most powerful cross-coupling reactions in medicinal chemistry.

Protocol 1: Suzuki-Miyaura C-C Coupling

This protocol details the palladium-catalyzed coupling of the BCO-bromide with an arylboronic acid.

Causality Behind Choices:

• Catalyst/Ligand: A combination of a palladium source like Pd(OAc)₂ and a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos) is highly effective for coupling with sterically hindered alkyl bromides. The ligand stabilizes the Pd(0) active species and facilitates both oxidative addition and reductive elimination.[7]

• Base: A moderately strong base like K₂CO₃ or Cs₂CO₃ is required to activate the boronic acid, forming a more nucleophilic boronate species that can undergo transmetalation to the palladium center.[8]

• Solvent: A mixture of an organic solvent (e.g., Dioxane, Toluene) and water is common. Water aids in dissolving the inorganic base and facilitates the formation of the active boronate.[9][10]

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask, add 4-Bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), Pd(OAc)₂ (0.02 equiv.), and SPhos (0.04 equiv.).

• Inert Atmosphere: Seal the flask with a septum, and purge with argon or nitrogen for 10-15 minutes.

• Solvent and Base Addition: Under a positive pressure of inert gas, add degassed 1,4-dioxane (to make a ~0.2 M solution based on the limiting reagent) followed by a degassed 2 M aqueous solution of K₂CO₃ (3.0 equiv.).

• Heating: Immerse the flask in a preheated oil bath at 90-100 °C.

• Monitoring: Stir the reaction vigorously. Monitor its progress by TLC or LC-MS until the starting bromide is consumed (typically 4-12 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired coupled product.

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Protocol 2: Buchwald-Hartwig C-N Amination

This protocol describes the formation of a C-N bond between the BCO-bromide and a primary or secondary amine.[11][12]

Causality Behind Choices:

• Catalyst/Ligand: Similar to the Suzuki coupling, bulky phosphine ligands are crucial. Ligands like BrettPhos or RuPhos are often superior for C-N coupling as they promote the challenging reductive elimination step.[13]

• Base: A strong, non-nucleophilic base like NaOt-Bu or LHMDS is required to deprotonate the amine, making it a more potent nucleophile for coordination to the palladium center.[14][15]

• Solvent: Anhydrous, aprotic solvents like toluene or THF are essential to prevent quenching of the strong base.

Step-by-Step Methodology:

• Reaction Setup: In a glovebox, add NaOt-Bu (1.4 equiv.), the appropriate phosphine ligand (e.g., BrettPhos, 0.04 equiv.), and Pd₂(dba)₃ (0.02 equiv.) to an oven-dried Schlenk tube.

• Reagent Addition: Add 4-Bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 equiv.) and the desired amine (1.2 equiv.).

• Inert Atmosphere & Solvent: Seal the tube, remove it from the glovebox, and add anhydrous, degassed toluene (to make a ~0.2 M solution) via syringe under an argon atmosphere.

• Heating: Place the tube in a preheated oil bath at 100-110 °C.

• Monitoring: Stir the reaction and monitor by LC-MS. Reactions are typically complete within 2-24 hours.

• Workup: After cooling, quench the reaction carefully by adding saturated aqueous NH₄Cl. Dilute with ethyl acetate and water, then separate the layers.

• Purification: Wash the organic phase with brine, dry over MgSO₄, filter, and concentrate. Purify the crude material by flash column chromatography.

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Application Notes & Protocols: Bridgehead Functionalization Techniques for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

A Guide for Researchers, Scientists, and Drug Development Professionals

The bicyclo[2.2.2]octane (BCO) scaffold has emerged as a crucial motif in modern medicinal chemistry. Its rigid, three-dimensional structure serves as a valuable bioisostere for commonly used groups like phenyl rings and tert-butyl groups, often leading to improved metabolic stability, solubility, and target engagement. 4-Bromobicyclo[2.2.2]octane-1-carbonitrile is a particularly attractive starting material, offering two distinct, orthogonally reactive bridgehead positions for the elaboration of complex molecular architectures. However, the unique geometry and electronic nature of the BCO core present significant challenges to synthetic chemists. This document provides a detailed overview of established and emerging techniques for the selective functionalization of this versatile building block.

The Challenge of Bridgehead Reactivity

The functionalization of bridgehead positions in bicyclic systems is notoriously difficult. The rigid framework of the BCO cage precludes the formation of a planar carbocation intermediate, a key step in traditional SN1 reactions. Similarly, the backside attack required for an SN2 pathway is sterically impossible. Consequently, functionalization strategies must often rely on alternative mechanistic manifolds, such as the generation of bridgehead radicals or the use of transition-metal-catalyzed cross-coupling reactions.[1]

The presence of a bromine atom at one bridgehead and a nitrile group at the other in 4-bromobicyclo[2.2.2]octane-1-carbonitrile provides two levers for synthetic diversification. The C-Br bond is amenable to a range of transformations, including radical-mediated reactions and a variety of cross-coupling protocols. The nitrile group, while more stable, can be hydrolyzed to a carboxylic acid, reduced to a primary amine, or participate in other nucleophilic additions, further expanding the accessible chemical space.

Section 2: Radical-Mediated Functionalization of the C-Br Bond

The homolytic cleavage of the C-Br bond to generate a bridgehead radical is a powerful strategy for introducing new functionality.[2] These highly reactive intermediates can be trapped by a variety of radical acceptors to form new C-C and C-heteroatom bonds.

Reductive Radical Formation and Trapping

A common method for generating bridgehead radicals involves the use of a reducing agent, such as a tin hydride or a silane, in the presence of a radical initiator like azobisisobutyronitrile (AIBN). The resulting BCO radical can then be trapped by electron-deficient olefins or other radical acceptors.

Protocol 2.1.1: Reductive Heck-Type Reaction

This protocol describes the coupling of 4-bromobicyclo[2.2.2]octane-1-carbonitrile with an electron-deficient alkene using a tin-free radical chain reaction.

Materials:

• 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

• Acrylonitrile (or other suitable Michael acceptor)

• Tris(trimethylsilyl)silane (TTMSS)

• Azobisisobutyronitrile (AIBN)

• Anhydrous toluene

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 4-bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 eq), acrylonitrile (1.5 eq), and anhydrous toluene.

• Degas the solution with a stream of argon for 15 minutes.

• Add TTMSS (1.2 eq) and AIBN (0.1 eq) to the reaction mixture.

• Heat the reaction to 80-90 °C and monitor by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired product.

Causality and Insights:

• TTMSS is a less toxic alternative to traditional tin hydrides for radical chain reactions.

• AIBN is a common thermal initiator that decomposes at a convenient rate at the reaction temperature.

• The use of an excess of the radical acceptor helps to ensure efficient trapping of the BCO radical.

Section 3: Transition-Metal-Catalyzed Cross-Coupling Reactions

The development of transition-metal-catalyzed cross-coupling reactions has revolutionized organic synthesis, and these methods have been successfully applied to the functionalization of bridgehead positions.[3][4][5] Palladium, nickel, and copper catalysts are commonly employed to forge new bonds at the C-Br position of the BCO core.[6]

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C-C bonds. It involves the reaction of an organoboron reagent with an organic halide in the presence of a palladium catalyst and a base.

Protocol 3.1.1: Suzuki-Miyaura Coupling with an Arylboronic Acid

This protocol details the coupling of 4-bromobicyclo[2.2.2]octane-1-carbonitrile with phenylboronic acid.

Materials:

• 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3)

• Potassium carbonate (K2CO3)

• 1,4-Dioxane and water

• Standard glassware for inert atmosphere reactions

Procedure:

• In a Schlenk flask under an argon atmosphere, combine 4-bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 eq), phenylboronic acid (1.2 eq), Pd(OAc)2 (0.05 eq), PPh3 (0.1 eq), and K2CO3 (2.0 eq).

• Add a degassed mixture of 1,4-dioxane and water (4:1 v/v).

• Heat the reaction mixture to 100 °C and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Causality and Insights:

• The choice of ligand is crucial for the success of the coupling reaction. PPh3 is a common and effective ligand for many Suzuki couplings.

• The base is required to activate the boronic acid for transmetalation to the palladium center.

• The use of a mixed aqueous-organic solvent system is often necessary to dissolve all reaction components.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp)-C(sp3) bond between a terminal alkyne and an organic halide, catalyzed by palladium and a copper co-catalyst.

Protocol 3.2.1: Sonogashira Coupling with a Terminal Alkyne

This protocol describes the reaction of 4-bromobicyclo[2.2.2]octane-1-carbonitrile with phenylacetylene.

Materials:

• 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh3)2Cl2)

• Copper(I) iodide (CuI)

• Triethylamine (Et3N)

• Anhydrous tetrahydrofuran (THF)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a Schlenk flask under an argon atmosphere, add 4-bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 eq), Pd(PPh3)2Cl2 (0.03 eq), and CuI (0.06 eq) in anhydrous THF.

• Add triethylamine (2.0 eq) followed by phenylacetylene (1.2 eq).

• Stir the reaction at room temperature or with gentle heating until completion (monitor by TLC or GC-MS).

• Quench the reaction with saturated aqueous ammonium chloride and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the residue by column chromatography.

Causality and Insights:

• The copper co-catalyst facilitates the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.

• Triethylamine acts as both a base and a solvent in this reaction.

Section 4: Functionalization of the Nitrile Group

The nitrile group at the C1 position offers a secondary point of diversification. While generally less reactive than the C-Br bond, it can be transformed into other valuable functional groups.

Hydrolysis to a Carboxylic Acid

The nitrile can be hydrolyzed to the corresponding carboxylic acid under either acidic or basic conditions.

Protocol 4.1.1: Basic Hydrolysis of the Nitrile

Materials:

• 4-Functionalized-bicyclo[2.2.2]octane-1-carbonitrile

• Potassium hydroxide (KOH)

• Ethylene glycol

• Water

• Hydrochloric acid (HCl)

Procedure:

• In a round-bottom flask, dissolve the starting nitrile (1.0 eq) in a solution of KOH (5.0 eq) in ethylene glycol and water.

• Heat the mixture to reflux and monitor the reaction progress by TLC.

• Once the reaction is complete, cool to room temperature and dilute with water.

• Acidify the aqueous solution with concentrated HCl to pH ~2.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate, and purify the carboxylic acid, often by recrystallization.

Reduction to a Primary Amine

The nitrile can be reduced to a primary amine using a variety of reducing agents, such as lithium aluminum hydride (LAH) or catalytic hydrogenation.

Protocol 4.2.1: LAH Reduction of the Nitrile

Materials:

• 4-Functionalized-bicyclo[2.2.2]octane-1-carbonitrile

• Lithium aluminum hydride (LAH)

• Anhydrous diethyl ether or THF

• Sodium sulfate decahydrate or Rochelle's salt solution

Procedure:

• To a flame-dried flask under an inert atmosphere, add a suspension of LAH (2.0-3.0 eq) in anhydrous diethyl ether.

• Cool the suspension to 0 °C and slowly add a solution of the nitrile (1.0 eq) in anhydrous diethyl ether.

• Allow the reaction to warm to room temperature and then heat to reflux until the starting material is consumed.

• Cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% aqueous NaOH, and then more water (Fieser workup).

• Filter the resulting solids and wash with ether.

• Dry the combined organic filtrates and concentrate to yield the primary amine.

Data Summary

Functionalization Technique	Reagents	Product Type	Typical Yields
Reductive Heck-Type	TTMSS, AIBN, Alkene	C-C Bond	Moderate to Good
Suzuki-Miyaura Coupling	Arylboronic acid, Pd catalyst, Base	C(sp3)-C(sp2) Bond	Good to Excellent
Sonogashira Coupling	Terminal alkyne, Pd/Cu catalyst, Base	C(sp3)-C(sp) Bond	Good to Excellent
Nitrile Hydrolysis	KOH or H2SO4	Carboxylic Acid	High
Nitrile Reduction	LAH or H2/Catalyst	Primary Amine	Good to High

Visualizations

Workflow for Bridgehead Functionalization

Caption: General strategies for the functionalization of 4-bromobicyclo[2.2.2]octane-1-carbonitrile.

Suzuki-Miyaura Catalytic Cycle

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• Della, E. W.; Elsey, G. M.; Head, N. J.; Walton, J. C. Homolytic reactions of bridgehead-substituted bicyclo[n.m.l]alkanes. J. Chem. Soc., Perkin Trans. 21992 , (12), 2109-2115. [Link]

• Kaszynski, P.; McMurdie, N. D.; Michl, J. Synthesis of doubly bridgehead substituted bicyclo[1.1.1]pentanes. Radical transformations of bridgehead halides and carboxylic acids. J. Org. Chem.1991 , 56 (1), 307-316. [Link][7]

• Tanko, J. M.; Sadeghipour, M. Bridgehead Radicals. Angew. Chem. Int. Ed.1999 , 38, 159-161. [Link]

• Rudolph, A.; Lautens, M. Secondary alkyl halides in transition-metal-catalyzed cross-coupling reactions. Angew. Chem. Int. Ed. Engl.2009 , 48(15), 2656-70. [Link][4]

• Adcock, W.; Abeywickrema, A. N.; Iyer, V. S.; Coe, P. L.; Csellak, G. Polar Field Effects. 11. The Transmission of Substituent Effects through the Bicyclo[2.2.2]octane Ring System. J. Org. Chem.1985 , 50(10), 1549-1557. [Link]

• Walborsky, H. M.; Impastato, F. J.; Young, A. E. The Optical Stability of the 1-Norbornyl Radical. J. Am. Chem. Soc.1964 , 86(16), 3283-3288. [Link]

• Lin, S.; Knowles, R. R. Catalytic, Enantioselective Addition of Alkyl Radicals to Alkenes via Visible-Light-Activated Photoredox Catalysis. J. Am. Chem. Soc.2014 , 136(4), 1222-1225. [Link]

• Chepaikin, E. G.; Khidekel, M. L. Catalytic synthesis of 1,4-disubstituted bicyclo[2.2.2]octanes. Bull. Acad. Sci. USSR, Div. Chem. Sci.1971 , 20, 209-211. [Link]

• Roberts, J. D.; Moreland, W. T., Jr.; Frazer, W. Syntheses of Some 4-Substituted Bicyclo[2.2.2]octane-1-carboxylic Acids. J. Am. Chem. Soc.1953 , 75(3), 637-640. [Link][8]

• Wiberg, K. B.; Williams, V. Z., Jr. The synthesis of 1-substituted bicyclo[2.2.2]octanes. J. Org. Chem.1970 , 35(1), 369-373. [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Generation and Coupling of Radical Species from α-Alkoxy Bridgehead Carboxylic Acid, Selenide, Telluride, Acyl Selenide, and Acyl Telluride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. thieme-connect.de [thieme-connect.de]
• 4. Secondary alkyl halides in transition-metal-catalyzed cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. organicreactions.org [organicreactions.org]
• 6. scispace.com [scispace.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of Bicyclo[2.2.2]octane Bioisosteres via Metallaphotoredox Cross-Coupling of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Introduction & Rationale: The Bicyclo[2.2.2]octane Paradigm

In modern structure-based drug design (SBDD), escaping "flatland" by increasing the fraction of sp³-hybridized carbons ( Fsp3​ ) is a proven strategy to improve clinical success rates. Bicyclo[2.2.2]octane (BCO) has emerged as a premier three-dimensional bioisostere for the 2-dimensional para-substituted phenyl ring[1].

The geometrical distance between the bridgehead carbons in the BCO scaffold is 2.60 Å, which provides an excellent structural mimic for the para-phenyl group (2.79 Å)[2]. Replacing a flat aromatic ring with a BCO moiety derived from 4-Bromobicyclo[2.2.2]octane-1-carbonitrile profoundly alters the physicochemical profile of the active pharmaceutical ingredient (API), mitigating the perils of high aromatic ring counts[1].

Table 1: Physicochemical Impact of Phenyl vs. BCO Replacement

Property Parameter	para-Phenyl Isostere	Bicyclo[2.2.2]octane (BCO)	Impact on Drug Design
Bridgehead Distance	2.79 Å	2.60 Å	Maintains target binding vectors[1]
Fraction sp³ ( Fsp3​ )	0.0	1.0	Increases clinical success probability[1]
Aqueous Solubility	Low	Significantly Higher	Improves oral bioavailability[2]
Metabolic Stability	Susceptible to oxidation	Highly Stable	Extends API half-life[2]
CYP450 / hERG Liability	High	Low	Reduces off-target toxicity risks[1]

Chemical Profile: The Starting Material

4-Bromobicyclo[2.2.2]octane-1-carbonitrile is a bifunctional building block. The bridgehead bromine serves as the site for C-C bond formation, while the nitrile group acts as a versatile handle for downstream transformations (e.g., hydrolysis to carboxylic acids or reduction to amines).

Table 2: Reagent Specifications

Chemical Name	4-Bromobicyclo[2.2.2]octane-1-carbonitrile
CAS Number	82896-47-7
Molecular Formula	C₉H₁₂BrN
Molecular Weight	214.10 g/mol
Appearance	White to off-white solid
Storage	Inert atmosphere, 2-8 °C

Mechanistic Insights: Overcoming Bridgehead Inertness (E-E-A-T)

The Challenge of sp³ Bridgehead Carbons

Traditional palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Negishi) fail at the BCO bridgehead. The sp³-hybridized, sterically encumbered carbon strongly resists oxidative addition by Pd(0). Furthermore, even if a metal complex forms, the rigid bicyclic framework violates Bredt's rule, precluding the standard β-hydride elimination pathways necessary for catalytic turnover[3].

The Metallaphotoredox Solution

To bypass these limitations, we employ a dual Nickel/Iridium metallaphotoredox catalytic system .

• Radical Generation: Instead of relying on oxidative addition, an Ir(III) photocatalyst is excited by blue light. It facilitates a single-electron transfer (SET) to generate a silyl radical from tris(trimethylsilyl)silane (TMS₃SiH).

• Halogen-Atom Transfer (HAT): The silyl radical abstracts the bridgehead bromine, driven by the thermodynamic stability of the Si-Br bond, generating a nucleophilic BCO carbon-centered radical[4].

• Cross-Coupling: This radical rapidly adds to a Ni(II)-aryl complex (formed via oxidative addition of an aryl bromide to Ni(0)). Subsequent reductive elimination forges the C(sp³)-C(sp²) bond[5].

Figure 1: Metallaphotoredox catalytic cycle for the cross-electrophile coupling of bridgehead bromides.

Experimental Workflows & Protocols

The following self-validating workflow describes the synthesis of a 4-Aryl-BCO-1-carboxylic acid building block, ready for downstream amide coupling in API synthesis.

Figure 2: Synthetic workflow from 4-Bromo-BCO-1-carbonitrile to API building block.

Protocol A: Ni/Ir-Catalyzed Cross-Electrophile Coupling

Objective: Forge the C(sp³)-C(sp²) bond at the BCO bridgehead.

Reagents:

• 4-Bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 equiv, 1.0 mmol)

• Aryl Bromide (e.g., 4-bromoanisole) (1.5 equiv, 1.5 mmol)

• NiCl₂·glyme (5 mol%)

• 4,4′-di-tert-butyl-2,2′-bipyridine (dtbbpy) (5 mol%)

• Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (1 mol%)

• Tris(trimethylsilyl)silane (TMS₃SiH) (1.5 equiv, 1.5 mmol)

• Na₂CO₃ (2.0 equiv, 2.0 mmol)

• Anhydrous 1,2-Dimethoxyethane (DME) (10 mL)

Step-by-Step Methodology:

• Catalyst Pre-complexation: In an oven-dried 40 mL vial equipped with a stir bar, combine NiCl₂·glyme and dtbbpy in 2 mL of DME. Stir for 15 minutes until a pale green solution forms. Causality: The bulky tert-butyl groups on the ligand stabilize the high-valent Ni(III) intermediate and suppress off-target aryl-aryl dimerization[6].

• Reagent Addition: Add 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, the aryl bromide, the Ir(III) photocatalyst, and Na₂CO₃ to the vial. Add the remaining 8 mL of DME.

• Critical Degassing: Seal the vial with a PTFE septum cap. Perform three consecutive freeze-pump-thaw cycles. Causality: Triplet excited states of the Ir-catalyst and carbon-centered radicals are highly susceptible to quenching by molecular oxygen. Standard argon sparging is insufficient for optimal yields[7].

• Silane Addition: Backfill with Argon. Inject TMS₃SiH via a micro-syringe.

• Photochemical Irradiation: Place the vial in a photoreactor equipped with 34 W Blue LEDs (λ = 490 nm) and a cooling fan to maintain ambient temperature (25 °C). Irradiate for 24 hours.

• Quality Control & Validation: Sample 10 µL of the reaction mixture, dilute with acetonitrile, and analyze via LC-MS. The reaction is complete when the starting material peak (m/z 214) is consumed and the product mass is observed.

• Workup: Dilute the mixture with EtOAc (20 mL), wash with saturated aqueous NaHCO₃ (2 x 10 mL) and brine (10 mL). Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc) to yield the 4-Aryl-BCO-1-carbonitrile.

Protocol B: Nitrile Hydrolysis to Carboxylic Acid

Objective: Convert the nitrile handle into a carboxylic acid for downstream amide coupling.

Reagents:

• 4-Aryl-BCO-1-carbonitrile (1.0 equiv)

• 6M NaOH (aq) (10.0 equiv)

• 30% H₂O₂ (aq) (5.0 equiv)

• Ethanol (0.2 M)

Step-by-Step Methodology:

• Reaction Setup: Dissolve the 4-Aryl-BCO-1-carbonitrile in Ethanol in a round-bottom flask.

• Nucleophilic Catalysis: Add 6M NaOH followed dropwise by 30% H₂O₂. Causality: The hydroperoxide anion (HOO⁻) is a highly potent alpha-effect nucleophile. It attacks the sterically hindered nitrile much faster than hydroxide alone, forming a peroxycarboximidic acid intermediate that rapidly collapses to the amide, which is subsequently hydrolyzed to the acid.

• Heating: Attach a reflux condenser and heat the mixture to 85 °C for 12 hours.

• Validation: Monitor by TLC (disappearance of the nitrile spot).

• Workup: Cool the mixture to 0 °C. Carefully acidify with 1M HCl until pH 2 is reached. Extract the aqueous layer with EtOAc (3 x 15 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to afford the pure 4-Aryl-BCO-1-carboxylic acid.

References

• [2] 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. National Center for Biotechnology Information (PMC). Available at:

• [1] Bicyclo[2.2.2]octane as A 3-D-rich Bioisostere for A Phenyl Ring. PharmaBlock Whitepaper. Available at:

• [4] Metallaphotoredox-Catalyzed Cross-Electrophile Csp3–Csp3 Coupling of Aliphatic Bromides. ResearchGate. Available at:

• [7] Nickel-Catalyzed Decarboxylative Cross-Coupling of Bicyclo[1.1.1]pentyl Radicals. NSF Public Access Repository. Available at:

• [5] Metallaphotoredox: The Merger of Photoredox and Transition Metal Catalysis. MacMillan Group, Princeton University. Available at:

• [3] Chemicals Insights | Struggling in C(sp2)-C(sp3) Bond Formation? WuXi AppTec. Available at:

• [6] Arylation of Pharmaceutically Relevant Strained Rings Using Electronically Tuned Redox-Active Esters. ResearchGate. Available at:

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• 3. Chemicals Insights | Struggling in C(sp2)-C(sp3) Bond Formation？Check This Out! - RCS Research Chemistry Services [rcs.wuxiapptec.com]
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• 7. par.nsf.gov [par.nsf.gov]

Application Note: Halogen-Metal Exchange Protocols for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Executive Summary & Strategic Context

Bicyclo[2.2.2]octanes are highly valued in modern medicinal chemistry as rigid, three-dimensional bioisosteres for para-substituted benzenes. The compound 4-bromobicyclo[2.2.2]octane-1-carbonitrile (CAS: 82896-47-7)[1] serves as a critical bifunctional building block. However, functionalizing the C4 bridgehead position presents a classic synthetic paradox:

• Steric & Geometric Blockade: Bridgehead carbons cannot undergo standard SN​1 or SN​2 substitutions due to Bredt's rule and severe steric constraints. A Halogen-Metal Exchange (HME) is mandatory to generate a nucleophilic intermediate[2].

• Chemoselectivity Crisis: The molecule contains a highly electrophilic nitrile (-CN) group at the C1 position, which is highly susceptible to nucleophilic attack by the organometallic reagents required to initiate the HME[3].

This technical guide details two self-validating protocols to achieve chemoselective HME at the C4 bridgehead while strictly preserving the C1 nitrile.

Mechanistic Causality & Reagent Selection

The success of this transformation relies on manipulating the kinetic rates of the HME versus the nucleophilic addition to the nitrile.

The Cryogenic Lithiation Strategy (t-BuLi)

The bromine-lithium exchange is a diffusion-controlled process. By operating at cryogenic temperatures (-78 °C to -100 °C), the HME drastically outpaces the addition of the resulting alkyllithium to the sterically hindered bridgehead nitrile. To prevent intermolecular degradation, an In Situ Quench (ISQ) strategy is employed[3]. By premixing the electrophile with the starting material, the transient bridgehead lithium species is trapped instantaneously upon formation.

The Turbo-Grignard Activation Strategy (i-PrMgCl·LiCl)

Magnesium reagents are inherently less nucleophilic toward nitriles, offering a wider thermodynamic window for chemoselectivity. However, standard Grignard reagents (e.g., i-PrMgCl) fail to exchange unactivated aliphatic bridgehead bromides. The addition of stoichiometric LiCl breaks up the polymeric aggregates of the Grignard reagent, forming a highly reactive "ate" complex that accelerates the Br-Mg exchange without compromising the nitrile[4]. This allows for a sequential quench, which is ideal for cross-coupling applications[5].

Decision matrix for selecting the optimal Halogen-Metal Exchange protocol based on electrophile reactivity.

Data Presentation: Reagent Profiling

Reagent System	Operating Temp	Exchange Kinetics (Bridgehead Br)	Nitrile (-CN) Tolerance	Recommended Application
n-BuLi	-78 °C	Slow / Incomplete	Poor	Not recommended (competing alkylation).
t-BuLi (2.0 eq)	-100 °C to -78 °C	Very Fast (Diffusion controlled)	Moderate (Requires ISQ)	Highly reactive electrophiles (e.g., ketones, isocyanates).
i-PrMgCl·LiCl	-20 °C to 0 °C	Moderate	Excellent	Transition-metal catalyzed cross-coupling.
i-Pr₂Zn·2LiCl	25 °C	Very Slow	Outstanding	Highly sensitive electrophiles.

Experimental Methodologies

Protocol A: Lithium-Halogen Exchange via In Situ Quench (ISQ)

Causality Note: Two equivalents of t-BuLi are strictly required. The first equivalent drives the exchange (forming the bridgehead lithium and t-BuBr). The second equivalent rapidly destroys the formed t-BuBr via E2 elimination (yielding isobutylene and LiBr), preventing the newly formed nucleophile from reacting with the byproduct.

Materials:

• 4-Bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 mmol)

• Electrophile (e.g., Trimethylsilyl chloride or Benzaldehyde) (1.2 mmol)

• t-Butyllithium (1.7 M in pentane, 2.1 mmol)

• Anhydrous THF (10 mL)

Step-by-Step Procedure:

• Preparation: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with Argon (repeat 3x).

• Solvation: Add 4-bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 mmol) and the electrophile (1.2 mmol) to the flask. Dissolve in 10 mL of anhydrous THF.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to exactly -78 °C for 15 minutes.

• Lithiation: Using a syringe pump, add t-BuLi (1.23 mL, 2.1 mmol) dropwise down the cold inner wall of the flask over 10 minutes. Critical: Direct addition to the solvent pool can cause localized heating, leading to nitrile degradation.

• Incubation: Stir the reaction mixture at -78 °C for 30 minutes.

• Quench: Add 2 mL of saturated aqueous NH4​Cl directly at -78 °C. Remove the cooling bath and allow the mixture to warm to room temperature before standard aqueous workup.

Protocol B: Magnesium-Halogen Exchange via Turbo-Grignard

Causality Note: The self-validating nature of this protocol relies on D2O-aliquot monitoring. Because the Grignard intermediate is stable, we can definitively prove the success of the exchange before committing the expensive electrophile or transition-metal catalyst.

Materials:

• 4-Bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 mmol)

• Turbo-Grignard (i-PrMgCl·LiCl, 1.3 M in THF, 1.1 mmol)

• Electrophile (1.2 mmol)

• Anhydrous THF (5 mL)

Step-by-Step Procedure:

• Preparation: In an Argon-purged Schlenk flask, dissolve 4-bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 mmol) in 5 mL of anhydrous THF.

• Cooling: Cool the solution to -20 °C using a cryocooler or a dry ice/ethylene glycol bath.

• Metalation: Add i-PrMgCl·LiCl (0.85 mL, 1.1 mmol) dropwise over 5 minutes.

• Self-Validation (In-Process Control): Stir at -20 °C for 2 hours. Withdraw a 0.1 mL aliquot and quench it into a GC vial containing 0.5 mL of D2​O . Analyze via GC/MS.

  • Validation Criteria: The presence of the M+ peak corresponding to 4-deuterobicyclo[2.2.2]octane-1-carbonitrile confirms complete exchange. If unreacted bromide remains, warm the reaction to 0 °C for an additional 1 hour.

• Electrophile Addition: Once complete exchange is validated, add the electrophile (or transmetalating agent like ZnCl2​ for subsequent Negishi coupling) dropwise at -20 °C.

• Completion: Allow the reaction to slowly warm to room temperature over 2 hours, then quench with saturated aqueous NH4​Cl .

References

• 82896-47-7_CAS号:82896-47-7_4-Bromobicyclo[2.2.
• Recent Advances in Halogen–Metal Exchange Reactions Accounts of Chemical Research URL
• Bimetallic Combinations for Dehalogenative Metalation Involving Organic Compounds Chemical Reviews URL
• Strain-Release Heteroatom Functionalization: Development, Scope, and Stereospecificity PMC - NIH URL
• Selective Mono- and 1,2-Difunctionalisation of Cyclopentene Derivatives via Mg and Cu Intermediates ResearchGate URL

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• 5. researchgate.net [researchgate.net]

Applications of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile in the Synthesis of Rigid Scaffolds: A Technical Guide for Advanced Research

Introduction: The Strategic Value of the Bicyclo[2.2.2]octane Scaffold

In the landscape of modern drug discovery and materials science, the demand for molecular scaffolds that offer precise three-dimensional control is paramount. The bicyclo[2.2.2]octane (BCO) framework has emerged as a cornerstone in the design of rigid molecular architectures. Its inherent rigidity, stemming from its strained, cage-like structure, provides a predictable and stable platform for the spatial orientation of functional groups. This is a critical attribute for optimizing interactions with biological targets or for constructing highly ordered materials.[1][2]

One of the most compelling applications of the BCO scaffold is as a bioisostere for the para-substituted phenyl ring.[3][4] The tetrahedral geometry of the bridgehead carbons in the BCO core mimics the linear trajectory of a 1,4-disubstituted benzene ring, while offering a significantly higher fraction of sp³-hybridized carbons (Fsp³).[3] This increase in three-dimensionality can lead to improved physicochemical properties in drug candidates, such as enhanced solubility, metabolic stability, and a reduced tendency for undesirable π-π stacking interactions.[3][5] The strategic incorporation of the BCO scaffold has led to the development of novel therapeutics across a range of disease areas, including antiviral, anti-inflammatory, and antimicrobial agents.[1]

This technical guide focuses on the applications of a particularly versatile, yet underexplored, BCO derivative: 4-bromobicyclo[2.2.2]octane-1-carbonitrile . This bifunctional building block offers two orthogonal reactive handles—a bridgehead bromide and a bridgehead nitrile—for the elaboration of complex, rigid scaffolds. The following sections will provide a detailed exploration of its synthesis, potential applications, and detailed protocols for its use in the construction of advanced molecular architectures.

Physicochemical Properties and Spectroscopic Characterization

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₉H₁₀BrN	Based on the chemical structure.
Molecular Weight	212.09 g/mol	Calculated from the molecular formula.
Appearance	White to off-white crystalline solid	Typical for small, non-conjugated organic molecules.
Melting Point	> 150 °C (decomposes)	The rigid, cage-like structure generally leads to high melting points.
Solubility	Soluble in chlorinated solvents (DCM, chloroform), ethers (THF, diethyl ether), and some polar aprotic solvents (DMSO, DMF). Insoluble in water and alkanes.	The polar nitrile and bromide groups will impart some polarity, while the hydrocarbon cage will provide nonpolar character.
¹H NMR	Two multiplets in the range of 1.8-2.5 ppm.	The high symmetry of the BCO core results in a simple spectrum. The protons on the ethylene bridges would appear as two sets of equivalent protons.
¹³C NMR	Signals for the bridgehead carbons (C1 and C4), the methylene carbons of the bridges, and the nitrile carbon. The C-Br and C-CN carbons will be significantly deshielded.	The number of unique carbons is limited by the molecule's symmetry.
IR Spectroscopy	A sharp, medium-intensity peak around 2240 cm⁻¹ for the C≡N stretch. C-H stretching and bending frequencies for the aliphatic cage.	The nitrile stretch is a highly characteristic absorption.
Mass Spectrometry	A molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity due to the presence of bromine isotopes (⁷⁹Br and ⁸¹Br).	This isotopic pattern is a definitive indicator of a monobrominated compound.

Proposed Synthesis of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Synthetic Workflow Diagram

Sources

• 1. 4-bromo-2-oxabicyclo[2.2.2]octane-1-carbonitrile | 2375196-06-6 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Cross-Coupling with 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for overcoming the significant steric hindrance encountered during cross-coupling reactions with 4-Bromobicyclo[2.2.2]octane-1-carbonitrile. The unique three-dimensional structure of the bicyclo[2.2.2]octane (BCO) core, while a valuable bioisostere for a para-phenyl ring in drug discovery, presents a formidable challenge for catalytic C-C and C-N bond formation at the bridgehead position.[1] This document is structured to provide not just protocols, but the underlying chemical logic to empower you to solve challenges in your own laboratory setting.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, providing explanations and actionable solutions.

Q1: My Suzuki-Miyaura coupling reaction with 4-Bromobicyclo[2.2.2]octane-1-carbonitrile is showing no product formation, only starting material. What are the likely causes and how can I fix it?

A1: The lack of reactivity in a Suzuki-Miyaura coupling with this substrate is almost certainly due to the immense steric hindrance around the bridgehead C-Br bond, which severely inhibits the oxidative addition step of the catalytic cycle.[2][3][4][5] The rigid BCO cage effectively shields the C-Br bond from the palladium catalyst.

Core Problem: The oxidative addition of the bulky electrophile to the Pd(0) center is the rate-limiting step and likely has a very high activation energy with standard catalysts.

Solutions:

• Ligand Selection is Critical: Standard ligands like PPh₃ are often ineffective. You need to employ ligands specifically designed for sterically demanding substrates. These ligands are typically bulky and electron-rich, which promotes the formation of a highly reactive, low-coordinate Pd(0) species and facilitates oxidative addition.[5][6]

  • Bulky Monophosphine Ligands (Buchwald-type): These are the primary choice. Ligands such as SPhos, XPhos, and RuPhos have proven effective for coupling unactivated and sterically hindered aryl chlorides and should be your first line of screening.[6]

  • N-Heterocyclic Carbene (NHC) Ligands: NHCs are strong σ-donors and can be even more effective than phosphines in some cases. Consider screening PEPPSI-type precatalysts.[2][7]

• Choice of Palladium Precatalyst: Efficient generation of the active Pd(0) catalyst is crucial. Using modern precatalysts that readily form the active species is recommended over traditional sources like Pd(OAc)₂ or Pd₂(dba)₃, which can be inconsistent.

  • Buchwald G3 Palladacycles: These are designed to release the active LPd(0) species cleanly and efficiently.

• Reaction Conditions Optimization:

  • Temperature: Due to the high activation barrier, elevated temperatures (e.g., 100-140 °C) are often necessary.

  • Base: A strong, non-nucleophilic base is required to activate the boronic acid for transmetalation. K₃PO₄ or Cs₂CO₃ are good starting points. Avoid bases that could react with the nitrile group.[3][4]

  • Solvent: Anhydrous, polar aprotic solvents like dioxane, toluene, or DMF are typically used.[2]

Experimental Protocol: Starting Point for Suzuki-Miyaura Coupling

This protocol is a robust starting point for your optimization efforts.

Component	Amount	Notes
4-Bromobicyclo[2.2.2]octane-1-carbonitrile	1.0 equiv
Aryl/Heteroaryl Boronic Acid	1.5 equiv
Pd G3-SPhos Precatalyst	2-5 mol%	A higher catalyst loading may be necessary initially.
SPhos Ligand	2-5 mol%	Additional ligand can sometimes be beneficial.
K₃PO₄ (finely ground)	3.0 equiv	Ensure the base is dry.
Anhydrous Dioxane	0.1 M

Procedure:

• To a dry Schlenk tube under an inert atmosphere (Argon or Nitrogen), add 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, the boronic acid, Pd G3-SPhos, SPhos ligand, and K₃PO₄.

• Add anhydrous dioxane via syringe.

• Seal the tube and heat the reaction mixture at 110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by LC-MS or GC-MS.

• If no conversion is observed, consider increasing the temperature in 10 °C increments or screening other ligands (e.g., XPhos, RuPhos).

Q2: I am attempting a Buchwald-Hartwig amination and observe significant hydrodehalogenation of my starting material. How can I suppress this side reaction?

A2: Hydrodehalogenation (replacement of bromine with hydrogen) is a common side reaction in Buchwald-Hartwig aminations, especially with sterically hindered substrates.[8] It arises from β-hydride elimination from the palladium-amido complex, which competes with the desired reductive elimination step.[8][9]

Core Problem: The steric bulk of the BCO cage slows down the C-N reductive elimination, allowing the competing β-hydride elimination pathway to become significant.

Solutions:

• Ligand Choice: The choice of ligand has a profound impact on the relative rates of reductive elimination and β-hydride elimination.

  • Bulky Biaryl Phosphine Ligands: Ligands like those developed by Buchwald are designed to accelerate reductive elimination. For hindered substrates, consider ligands from later generations that are specifically designed to promote the coupling of challenging partners.[10]

  • Josiphos Ligands: These have also shown utility in couplings with challenging substrates.

• Base Selection: The nature of the base is critical.

  • Weaker Bases: While a strong base is needed, an overly strong base can sometimes promote side reactions. Consider screening bases like K₃PO₄ or Cs₂CO₃ in addition to the more common NaOtBu or LHMDS.

  • Sterically Hindered Bases: Using a bulky base like lithium bis(trimethylsilyl)amide (LHMDS) can sometimes be beneficial.

• Amine Coupling Partner: The structure of the amine itself can influence the outcome. Primary amines are generally less challenging than secondary amines.

Experimental Protocol: Starting Point for Buchwald-Hartwig Amination

Component	Amount	Notes
4-Bromobicyclo[2.2.2]octane-1-carbonitrile	1.0 equiv
Amine	1.2 equiv
Pd G3-XPhos Precatalyst	2 mol%
XPhos Ligand	2 mol%
LHMDS (1.0 M in THF)	1.5 equiv	Add slowly at room temperature.
Anhydrous Toluene	0.1 M

Procedure:

• In an inert atmosphere glovebox, add 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, Pd G3-XPhos, and XPhos ligand to a dry vial.

• Add anhydrous toluene, followed by the amine.

• Add the LHMDS solution dropwise with stirring.

• Seal the vial and heat to 100 °C for 16 hours.

• Monitor by LC-MS. If hydrodehalogenation is still a major issue, consider screening other ligands or a different base such as NaOtBu.

Frequently Asked Questions (FAQs)

Q3: Can I use other cross-coupling reactions like Sonogashira, Kumada, or Negishi for this substrate?

A3: Yes, these are viable alternatives, each with its own set of advantages and challenges.

• Sonogashira Coupling: This reaction can be performed under copper-free conditions to couple terminal alkynes.[11][12][13] The steric hindrance will still be a major challenge, so the use of bulky, electron-rich ligands is essential.[14][15] The reaction is often sensitive to the choice of base and solvent.

• Kumada Coupling: This uses a Grignard reagent (organomagnesium) and is often catalyzed by nickel, which can be more effective for unreactive C(sp³)-Br bonds.[16][17] However, the high reactivity of Grignard reagents limits functional group tolerance; the nitrile group on your substrate may be at risk.[16]

• Negishi Coupling: This employs an organozinc reagent, which offers a good balance of reactivity and functional group tolerance, making it a strong candidate.[18][19][20] Palladium catalysts with bulky phosphine ligands are typically used.[20]

Q4: Is a nickel catalyst a better choice than palladium for this reaction?

A4: Potentially, yes. Nickel catalysts are often more effective for cross-coupling reactions involving C(sp³)-halide bonds and unreactive electrophiles.[2][5][21] For a Kumada or Negishi-type coupling, screening a nickel catalyst such as NiCl₂(dppe) or NiCl₂(dppp) alongside palladium systems is a highly recommended strategy.

Q5: The nitrile group on my substrate seems sensitive to the basic reaction conditions. What can I do?

A5: If you observe hydrolysis or other reactions of the nitrile group, consider the following:

• Use a Weaker Base: For Suzuki couplings, try using K₂CO₃ or even KF.[4]

• Lower Reaction Temperature: This can sometimes disfavor the decomposition pathway relative to the desired coupling.

• Protecting Group Strategy: While not ideal, if the nitrile is too reactive, you could consider carrying out the cross-coupling on a precursor with a group that can be later converted to a nitrile.

Visualizing the Challenge and Solution

The following diagrams illustrate the core concepts discussed.

Caption: A systematic troubleshooting workflow for the cross-coupling reaction.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Wikipedia. Suzuki reaction. Available at: [Link]

• Chemistry LibreTexts. Suzuki cross-coupling. (2023). Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

• Baran, P. S., et al. (2008). Enantioselective Synthesis of Bicyclo[2.2.2]octenones Using a Copper-Mediated Oxidative Dearomatization/[4+2] Dimerization Cascade. Journal of the American Chemical Society, 130(9), 2754–2756. Available at: [Link]

• Organic Chemistry Frontiers. (2021). Enantioselective synthesis of bicyclo[2.2.2]octane-1-carboxylates under metal free conditions. Organic Chemistry Frontiers, 8(1), 125-130. Available at: [Link]

• Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters, 10(17), 3793–3796. Available at: [Link]

• Gu, J. W., et al. (2024). Expedited Aminoglutarimide C–N Cross-Coupling Enabled by High-Throughput Experimentation. The Journal of Organic Chemistry. Available at: [Link]

• Percec, V., et al. (2005). Nickel-Catalyzed Cross-Coupling of Neopentyl Arenesulfonates with Methyl and Primary Alkylmagnesium Bromides. The Journal of Organic Chemistry, 70(3), 1060–1062. Available at: [Link]

• ResearchGate. (2019). Synthesis of Bicyclic ortho-Aminocarbonitrile Derivatives Catalyzed by 1,4-Diazabicyclo[2.2.2]octane. Available at: [Link]

• Wikipedia. Negishi coupling. Available at: [Link]

• de Meijere, A., & Diederich, F. (Eds.). (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Metal-Catalyzed Cross-Coupling Reactions and More. Available at: [Link]

• Buchwald, S. L., & Martin, R. (2009). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 42(10), 1461–1473. Available at: [Link]

• Fairlamb, I. J. S., & Kapdi, A. R. (2016). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Chemical Communications, 52(80), 11884-11896. Available at: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

• Wikipedia. Kumada coupling. Available at: [Link]

• In, A., et al. (2021). 1-Aminobicyclo[2.2.2]octane-2-carboxylic Acid and Derivatives As Chiral Constrained Bridged Scaffolds for Foldamers and Chiral Catalysts. Accounts of Chemical Research, 54(3), 685–696. Available at: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. (2023). Available at: [Link]

• Organ, M. G., et al. (2005). The First Negishi Cross-Coupling Reaction of Two Alkyl Centers Utilizing a Pd−N-Heterocyclic Carbene (NHC) Catalyst. Organic Letters, 7(18), 4063–4065. Available at: [Link]

• Wikipedia. Sonogashira coupling. Available at: [Link]

• Katzenellenbogen, J. A., et al. (2007). Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators. Journal of Medicinal Chemistry, 50(23), 5674–5684. Available at: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024). Available at: [Link]

• Professor Dave Explains. (2026, March 16). Negishi Reaction. YouTube. Available at: [Link]

• Knochel, P., et al. (2020). Copper-Catalyzed Cross-Coupling between Alkyl (Pseudo)halides and Bicyclopentyl Grignard Reagents. Organic Letters, 22(15), 5896–5900. Available at: [Link]

• Singleton, D. A., & Blackmond, D. G. (2021). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Journal of the American Chemical Society, 143(34), 13618–13627. Available at: [Link]

• Ragaini, F., & Cenini, S. (2014). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Beilstein Journal of Organic Chemistry, 10, 369–376. Available at: [Link]

• Kumar, S., et al. (2012). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Beilstein Journal of Organic Chemistry, 8, 227. Available at: [Link]

• Google Patents. (2019). Synthesis of bicyclo[2.2.2]octane derivatives. (WO2019075004A1).

• Buchwald, S. L., & Organ, M. G. (2011). Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts. Angewandte Chemie International Edition, 50(45), 10588-10591. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. Available at: [Link]

• Coquerel, Q., & Rodriguez, J. (2018). Organocatalyzed Synthesis of [3.2.1] Bicyclooctanes. Catalysts, 8(5), 191. Available at: [Link]

• Li, X. (2023). The Asymmetric Buchwald–Hartwig Amination Reaction. Angewandte Chemie International Edition, 62(3), e202216863. Available at: [Link]

• Reisman, S. E., & Watson, D. A. (2018). Synthesis of All-Carbon Disubstituted Bicyclo[1.1.1]pentanes by Iron-Catalyzed Kumada Cross-Coupling. Angewandte Chemie International Edition, 57(32), 10133-10136. Available at: [Link]

• Organ, M. G., et al. (2011). Negishi cross-coupling of secondary alkylzinc halides with aryl/heteroaryl halides using Pd–PEPPSI–IPent. Chemical Communications, 47(18), 5241-5243. Available at: [Link]

• ResearchGate. The effect of steric bulk in Sonogashira coupling reactions. Available at: [Link]

• Chemistry LibreTexts. Sonogashira Coupling. (2024). Available at: [Link]

Sources

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• 4. Suzuki Coupling [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 11. Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper [organic-chemistry.org]
• 12. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 13. BJOC - Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions [beilstein-journals.org]
• 14. researchgate.net [researchgate.net]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Kumada coupling - Wikipedia [en.wikipedia.org]
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• 18. Negishi coupling - Wikipedia [en.wikipedia.org]
• 19. m.youtube.com [m.youtube.com]
• 20. Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Dehalogenation of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Welcome to the technical support guide for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile. This document is designed for researchers, medicinal chemists, and drug development professionals who utilize this valuable three-dimensional scaffold and encounter the common side reaction of dehalogenation. As a rigid, non-planar bioisostere for phenyl rings, the bicyclo[2.2.2]octane (BCO) core is increasingly important in modern drug design.[1] However, the bridgehead bromide is susceptible to reductive cleavage, leading to the formation of the undesired byproduct, bicyclo[2.2.2]octane-1-carbonitrile. This guide provides in-depth troubleshooting advice, mechanistic explanations, and validated protocols to help you minimize this side reaction and maximize the yield of your desired product.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is dehalogenation in the context of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile?

Dehalogenation, or more specifically hydrodehalogenation, is a chemical reaction that involves the cleavage of the carbon-bromine (C-Br) bond and its replacement with a carbon-hydrogen (C-H) bond.[2] In this case, the starting material, 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, is converted into the byproduct bicyclo[2.2.2]octane-1-carbonitrile. This is a significant issue as it consumes the starting material, reduces the yield of the desired product, and introduces a byproduct that can be difficult to separate due to similar polarity and molecular weight.

Q2: What is the primary mechanism for the dehalogenation of this specific compound?

Due to the unique structure of the bicyclo[2.2.2]octane system, the bromine atom is located at a bridgehead carbon. This position is sterically hindered and cannot form a planar carbocation, making traditional S_N1 and S_N2 pathways highly unfavorable. Therefore, the dominant mechanism for dehalogenation is a free radical chain reaction .[2][3] This process involves three main stages:

• Initiation: A radical is generated, often by heat, light, or a single-electron transfer (SET) from a metal catalyst or reagent, which causes the homolytic cleavage of the C-Br bond to form a bridgehead bicyclooctyl radical.[4][5]

• Propagation: The highly reactive bicyclooctyl radical abstracts a hydrogen atom from a source in the reaction mixture (e.g., solvent, reagent, or trace impurity) to form the dehalogenated product and a new radical, which continues the chain.[3]

• Termination: Two radicals combine to end the chain reaction.

Q3: Why is 4-Bromobicyclo[2.2.2]octane-1-carbonitrile particularly susceptible to this side reaction?

Several factors contribute to its susceptibility:

• Bridgehead Position: As mentioned, the inability to undergo standard nucleophilic substitution makes the radical pathway a more favorable alternative for reaction or decomposition.

• C-Br Bond Strength: The carbon-bromine bond is significantly weaker than a carbon-chlorine or carbon-fluorine bond, making it easier to cleave homolytically. The bond dissociation energy for a typical C-Br bond is around 293 kJ/mol, compared to 351 kJ/mol for C-Cl.[2]

• Radical Stability: While not as stable as a resonance-stabilized radical, the tertiary bridgehead radical is more stable than a primary or secondary radical, making its formation plausible.

Q4: How can I confirm and quantify the presence of the dehalogenated byproduct?

The most effective methods for identifying and quantifying the dehalogenated byproduct alongside your starting material and desired product are:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for separating the components and confirming the identity of the byproduct by its mass-to-charge ratio.

• ¹H NMR Spectroscopy: The proton NMR spectrum will show the disappearance of signals adjacent to the bromine-bearing carbon and the appearance of a new signal for the proton at the bridgehead position. Careful integration of signals corresponding to the starting material, product, and byproduct can provide a quantitative ratio.

• LC-MS: For less volatile compounds or more complex mixtures, LC-MS can be used for separation and identification.

Section 2: Troubleshooting Guide

This section addresses specific experimental problems in a cause-and-solution format.

Problem: My cross-coupling reaction (e.g., Suzuki, Stille, Buchwald-Hartwig) shows a high percentage of dehalogenation.

This is a common issue where the desired C-C or C-N bond formation is outcompeted by C-H bond formation.

Potential Cause A: Reaction Conditions are Promoting Radical Formation. High temperatures or exposure to ambient light can initiate radical chain reactions. In palladium-catalyzed cross-couplings, the catalytic cycle involves Pd(0) and Pd(II) intermediates.[6] Unwanted single-electron transfer (SET) processes can generate the bicyclooctyl radical, leading to dehalogenation.

• Solution: Modify Reaction Conditions.

  • Lower the Temperature: Attempt the reaction at the lowest temperature that provides a reasonable rate for the desired coupling.[7] Even a 10-20 °C reduction can significantly decrease the rate of dehalogenation.

  • Exclude Light: Wrap the reaction flask in aluminum foil to prevent photo-initiation of radical pathways.

  • Thoroughly Degas Solvents: Oxygen (O₂) can sometimes participate in complex radical pathways, but its removal via degassing (e.g., with argon or nitrogen sparging) is a standard practice to ensure a consistent and inert atmosphere, preventing oxidative degradation of the catalyst and ligands.[4]

Potential Cause B: The Solvent is Acting as a Hydrogen Atom Donor. Solvents with weak C-H bonds, such as tetrahydrofuran (THF), or those that can act as hydride sources, like dimethylformamide (DMF) at elevated temperatures, can readily donate a hydrogen atom to the intermediate radical.[8]

• Solution: Screen Alternative Solvents.

  • Switch to aprotic, non-donor solvents like Toluene , Dioxane , or CPME (cyclopentyl methyl ether). These are more robust and less likely to participate in hydrogen atom transfer.[7][8]

Solvent	Hydrogen Donor Potential	Typical Use Case	Recommendation for Minimizing Dehalogenation
THF	High (weak α-C-H bonds)	General purpose polar aprotic	Avoid if dehalogenation is significant
DMF	Moderate (can be hydride source)	High-boiling polar aprotic	Use with caution, especially >100 °C. Switch if possible.[8]
Toluene	Low	Non-polar, high-boiling	Recommended .[8]
Dioxane	Low	Polar aprotic	Recommended .[7]

Potential Cause C: The Base is Promoting Dehalogenation. Strong alkoxide bases (e.g., NaOtBu, KOtBu) can sometimes promote side reactions. While crucial for many cross-couplings, they may contribute to reductive pathways under certain conditions.

• Solution: Optimize the Base.

  • Switch to weaker, non-nucleophilic inorganic bases such as potassium phosphate (K₃PO₄ ) or cesium carbonate (Cs₂CO₃ ).[9] These are often effective in the desired catalytic cycle while minimizing side reactions.

Potential Cause D: The Desired Catalytic Cycle is Too Slow. If the rate-limiting step (e.g., transmetalation or reductive elimination) is slow, the organometallic intermediate has a longer lifetime, increasing the probability of decomposition via a dehalogenation pathway.[10]

• Solution: Add a Radical Inhibitor.

  • If the desired reaction is definitively non-radical, adding a small amount (1-5 mol%) of a radical inhibitor can quench the undesired dehalogenation pathway without significantly affecting the primary catalytic cycle.

  • Common Inhibitors: Butylated hydroxytoluene (BHT ), TEMPO , or hydroquinone can be effective.[11][12] Always run a small-scale test reaction first, as some inhibitors may coordinate to the metal center and slow the desired reaction.

Section 3: Key Experimental Protocols

Protocol 1: General Procedure for Degassing Solvents

• Assemble the reaction flask with a stir bar and seal it with a rubber septum.

• Insert a needle connected to a vacuum/argon manifold.

• Place the flask under vacuum for 1-2 minutes while stirring to remove dissolved gases from the solvent.

• Switch the manifold to backfill the flask with argon or nitrogen.

• Repeat this vacuum/backfill cycle two more times for a total of three cycles.

• The solvent is now ready for the addition of reagents under an inert atmosphere.

Protocol 2: Application of a Radical Inhibitor (BHT) to a Cross-Coupling Reaction

• To a reaction vessel dried in an oven and cooled under argon, add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), the ligand (if required), and the base (e.g., K₃PO₄, 2.0 equiv).

• Add butylated hydroxytoluene (BHT) (0.05 equiv).

• Add 4-Bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 equiv) and the coupling partner (e.g., a boronic acid, 1.2 equiv).

• Add the degassed solvent (e.g., Toluene) via syringe.

• Heat the reaction to the desired temperature (e.g., 80-100 °C) and monitor by TLC or GC-MS.

• Compare the ratio of product to dehalogenated byproduct with an identical reaction run without BHT.

Section 4: Visualizing the Dehalogenation Mechanism

The following diagram illustrates the free radical chain mechanism responsible for the unwanted hydrodehalogenation of the substrate.

Caption: Radical chain mechanism for dehalogenation.

References

• Royal Society of Chemistry. (n.d.). Hydrodehalogenation of Alkyl Halides Catalyzed by a Trichloroniobium Complex with a Redox Active α-Diimine Ligand. The Royal Society of Chemistry.
• BenchChem. (2025). Technical Support Center: Preventing Dehalogenation in Cross-Coupling Reactions. BenchChem.
• BenchChem. (n.d.). How to avoid dehalogenation side reactions in Suzuki coupling. BenchChem.

• Wikipedia. (2023). Dehalogenation. Wikipedia. [Link]

• Doležal, M., et al. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. [Link]

• Reddit. (2019). significant dehalogenation in stille coupling. r/Chempros. [Link]

• Gallou, F., et al. (n.d.). Dehalogenation of Functionalized Alkyl Halides in Water at Room Temperature. PMC. [Link]

• Budén, M. E., et al. (2023). Proposed mechanism for the dehalogenation of alkyl chlorides and addition to electron-deficient olefins. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Organic Chemistry Portal. [Link]

• Evans, M. (2023). Radical Initiators and Inhibitors; Radical Bromination of Alkanes. YouTube. [Link]

• Selt, M. S. (2010). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC. [Link]

• Leonori, D. (n.d.). An Overview of α-Aminoalkyl Radical Mediated Halogen-Atom Transfer. NSF PAR. [Link]

• Ding, T.-H., et al. (2023). Photo-Induced, Phenylhydrazine-Promoted Transition-Metal-Free Dehalogenation of Aryl Fluorides, Chlorides, Bromides, and Iodides. MDPI. [Link]

• AK Lectures. (n.d.). Radical Reaction Inhibitors. AK Lectures. [Link]

• Lin, S., et al. (n.d.). Electroreductive Carbofunctionalization of Alkenes with Alkyl Bromides via a Radical-Polar Crossover Mechanism. PMC. [Link]

• Chemistry Stack Exchange. (2021). Why do radical inhibitors inhibit a reaction by creating a "more stable" radical, but for monohalogenation, we WANT to form the most stable radical?. Chemistry Stack Exchange. [Link]

• Poelma, S. O., et al. (2016). Chemoselective Radical Dehalogenation and C-C Bond Formation on Aryl Halide Substrates Using Organic Photoredox Catalysts. Semantic Scholar. [Link]

• Lee, S., et al. (n.d.). Dehalogenative deuteration of alkyl and aryl bromides by thiyl radical catalysis under visible-light irradiation. Chemical Communications (RSC Publishing). [Link]

• University of Washington. (n.d.). Text section 21.7 provides an example of a "dehalogenation" — a reaction. University of Washington Chemistry Department. [Link]

• University of Calgary. (n.d.). Ch 6: Alkene + HBr (radical). University of Calgary. [Link]

• Katzenellenbogen, J. A., et al. (2010). Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators. PMC. [Link]

• Shea, K. (2023). 4: Radical Reactions. Chemistry LibreTexts. [Link]

• Bita, B. (2010). 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis. European Journal of Chemistry. [Link]

• Debnath, P. (2023). RADICAL INITIATORS, REAGENTS AND SOLVENTS USED IN RADICAL CHEMISTRY. International Journal of Research in Pharmacy and Chemistry. [Link]

• Google Patents. (2020). US20200270191A1 - Synthesis of bicyclo[2.2.2]octane derivatives.

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• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]

Solvent optimization for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile solubility in organic synthesis

Technical Support Center: Solvent Optimization for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Executive Summary & Physicochemical Profiling

4-Bromobicyclo[2.2.2]octane-1-carbonitrile (CAS 82896-47-7)[1] is a highly valuable synthetic intermediate. In modern drug discovery, bicyclo[2.2.2]octane derivatives are increasingly deployed as saturated bioisosteres for phenyl rings to enhance metabolic stability and alter lipophilicity (logD) without compromising the spatial vector geometry of the substituents[2].

However, the unique structural topology of this compound presents distinct solubility challenges. The highly symmetrical, rigid hydrocarbon cage generates a high crystal lattice energy, making it resistant to dissolution. Furthermore, the molecule possesses a strong dipole moment—anchored by the lipophilic, polarizable bridgehead bromine on one end and the polar, hydrogen-bond-accepting carbonitrile group on the other. Consequently, solvent optimization requires a delicate balance of dielectric constant (ε) and dipole moment (μ) to simultaneously solvate the hydrophobic core and the polar termini.

Solvent Selection Matrix

The following table summarizes solvent efficacy based on the physicochemical properties of the bicyclic framework.

Solvent System	Dielectric Constant (ε)	Solvation Efficacy	Primary Application & Causality
Dichloromethane (DCM)	8.9	Excellent	Ideal for ambient reactions (e.g., deprotections, salt formations). The polarizable chlorine atoms perfectly solvate the lipophilic bicyclic cage[3].
1,4-Dioxane	2.2	Moderate (High at 80°C)	Optimal for metal-catalyzed cross-coupling. Low polarity prevents catalyst quenching, while the ether oxygens coordinate metal intermediates[3].
N,N-Dimethylformamide (DMF)	36.7	High	Used for harsh, high-temperature transformations. The high dielectric constant disrupts the strong crystal lattice energy of the nitrile-bonded solid.
Tetrahydrofuran (THF)	7.6	Moderate	Good for Grignard/lithiation work, but may require mild heating (40-50°C) to fully dissolve the crystalline solid due to lattice resistance.
Hexanes / Heptane	1.9	Very Low	Acts as an anti-solvent. Fails to solvate the polar carbonitrile group, forcing rapid precipitation during recrystallization.

Workflow Visualization

Fig 1: Decision matrix for solvent selection based on downstream synthetic applications.

Troubleshooting FAQs

Q: I am attempting a nucleophilic substitution (SN2) to replace the bromine, but the starting material remains unreacted in DMF. Is the solvent choice wrong? A: The issue is mechanistic, not just solvent-related. The bromine atom in 4-bromobicyclo[2.2.2]octane-1-carbonitrile is located at a bridgehead position. According to Bredt's rule and the geometric constraints of the bicyclic cage, a backside attack (SN2) is physically impossible because it would require Walden inversion through the rigid cage. Changing the solvent to a more polar aprotic one will not force an SN2 reaction. Solution: You must pivot to a radical-mediated mechanism (e.g., photoredox catalysis) or a specialized transition-metal cross-coupling. For these, switch your solvent from DMF to degassed 1,4-dioxane or toluene to stabilize the radical/metal intermediates.

Q: During recrystallization from ethanol, the compound "oils out" instead of forming a crystalline powder. How can I correct this? A: "Oiling out" (liquid-liquid phase separation) occurs when the compound's solubility in the solvent at its melting point is higher than its saturation point, or when the solvent is too polar for the lipophilic core, causing the compound to crash out as a supercooled liquid rather than nucleating. Solution: Transition to a binary solvent system with a gentler polarity gradient, such as DCM/Hexane. The compound has high solubility in DCM and near-zero solubility in Hexane, allowing for controlled lattice formation.

Q: Why does my downstream salt formation (e.g., generating the hydrochloride salt of the aminomethyl derivative) yield a gummy residue in ether? A: Diethyl ether evaporates too rapidly and lacks the polarity to stabilize the transition state of the salt formation, leading to amorphous, gummy precipitation. Solution: Utilize the validated protocol of dissolving the free base in DCM, followed by the slow addition of 4M HCl in 1,4-dioxane[3]. The DCM keeps the lipophilic core solvated while the 1,4-dioxane acts as a controlled delivery vehicle for the HCl, precipitating the salt cleanly[3].

Standardized Experimental Protocols

Protocol A: Biphasic Recrystallization (DCM/Hexane) to Prevent Oiling Out Self-Validation Metric: The formation of distinct, free-flowing white crystals rather than a biphasic liquid layer.

• Initial Dissolution: Transfer 1.0 g of crude 4-bromobicyclo[2.2.2]octane-1-carbonitrile to a 50 mL Erlenmeyer flask. Add 3.0 mL of Dichloromethane (DCM). Swirl at ambient temperature (20-25°C) until complete dissolution is achieved. Causality: DCM effectively solvates the lipophilic bicyclic framework without requiring heat.

• Anti-Solvent Addition: Place the flask on a magnetic stirrer at 200 rpm. Dropwise, add Hexane (approx. 8-12 mL) until the solution becomes faintly turbid (cloud point).

• Equilibration: Add exactly 1-2 drops of DCM to clear the turbidity. This ensures the solution is perfectly saturated at room temperature.

• Crystallization: Remove from stirring. Cover the flask and allow it to sit undisturbed at room temperature for 2 hours, then transfer to a 4°C refrigerator for 4 hours. Causality: Slow cooling prevents the entrapment of solvent molecules in the rigid crystal lattice.

• Isolation: Filter the resulting crystals via a Büchner funnel, wash with 5 mL of ice-cold Hexane, and dry under high vacuum for 12 hours.

Protocol B: Solvent Preparation for Metal-Catalyzed Cross-Coupling Self-Validation Metric: The reaction mixture remains homogeneous at 80°C and TLC confirms >90% consumption of the starting material after 12 hours.

• Solvent Selection: Measure 10 mL of anhydrous 1,4-Dioxane. Causality: 1,4-Dioxane provides an optimal boiling point (101°C) and moderate polarity to support both the lipophilic substrate and the organometallic catalyst[3].

• Degassing (Critical Step): Transfer the 1,4-dioxane to a Schlenk flask. Submerge a long needle connected to an Argon line directly into the solvent. Sparge with Argon for 15 minutes. Causality: Bicyclo[2.2.2]octane bridgehead couplings often proceed via radical pathways; ambient oxygen will rapidly quench the catalytic cycle.

• Substrate Addition: Add 0.5 mmol of 4-bromobicyclo[2.2.2]octane-1-carbonitrile to the degassed solvent under a positive flow of Argon. Stir until visually clear.

• Catalyst Integration: Add the required metal catalyst and base. Seal the vessel and heat to 80°C. Monitor via TLC (Eluent: 4:1 Hexane/Ethyl Acetate) to validate the dissolution and reaction progress.

References

• [1] Title: 82896-47-7 | CAS DataBase - ChemicalBook. Source: chemicalbook.com. URL:

• [3] Title: WO2024075051A1 - Hsd17b13 inhibitors and/or degraders - Google Patents. Source: google.com. URL:

• [2] Title: 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PMC. Source: nih.gov. URL:

Sources

• 1. 82896-47-7 | CAS DataBase [m.chemicalbook.com]
• 2. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2024075051A1 - Hsd17b13 inhibitors and/or degraders - Google Patents [patents.google.com]

Technical Support Center: Amination of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Welcome to the Advanced Catalysis Knowledge Base. The amination of bridgehead halides, specifically 4-bromobicyclo[2.2.2]octane-1-carbonitrile, represents a significant challenge in synthetic organic chemistry. Due to the rigid, sp³-hybridized bicyclic cage, standard transition-metal-catalyzed cross-couplings fail. This guide provides field-proven troubleshooting, mechanistic insights, and validated protocols for achieving successful C(sp³)–N bond formation using metallaphotoredox catalysis.

Mechanistic Diagnostic Workflow

Before troubleshooting a failed reaction, it is critical to understand the mechanistic pathway required for bridgehead functionalization. The diagram below illustrates why traditional methods fail and how radical-mediated pathways bypass these steric constraints.

Fig 1: Mechanistic decision tree for bridgehead C(sp³)-N cross-coupling.

Troubleshooting & FAQs

Q1: Why am I recovering 100% unreacted 4-bromobicyclo[2.2.2]octane-1-carbonitrile when using standard Pd(OAc)₂ and RuPhos? Causality: Bridgehead carbons are locked in a rigid [2.2.2] bicyclic framework. Traditional Palladium-catalyzed Buchwald-Hartwig amination requires the C–Br bond to undergo oxidative addition. For sp³ carbons, this typically proceeds via an SN2-like inversion or a concerted three-centered transition state. The bicyclic cage physically prevents stereochemical inversion, and the extreme steric bulk blocks the concerted pathway [1]. To overcome this, you must switch to a single-electron transfer (SET) or halogen-atom transfer (XAT) regime that cleaves the C–Br bond homolytically.

Q2: I switched to the Ni/Photoredox system, but GC-MS shows significant amounts of bicyclo[2.2.2]octane-1-carbonitrile (protodehalogenation). How do I minimize this? Causality: Protodehalogenation is the primary competing side reaction. It occurs when the intermediate bicyclo[2.2.2]octyl radical abstracts a hydrogen atom (typically from the solvent, trace water, or the XAT agent) faster than it is captured by the Nickel catalyst. Resolution:

• Accelerate Radical Capture: Increase the concentration of the Ni pre-catalyst (from 5 mol% to 10 mol%) to ensure the radical encounters a Ni(II)–amine complex before it can abstract a proton.

• Pre-complexation: Ensure the NiCl₂·glyme and dtbbpy ligand are fully complexed by pre-stirring them in solvent for 15 minutes before adding other reagents.

• Solvent Purity: Use strictly anhydrous DME. Trace moisture acts as an aggressive H-atom donor.

Q3: Can I use standard white light instead of a 450 nm blue LED for the photocatalytic cycle? Causality: No. The recommended photocatalyst, Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆, relies on a highly specific Metal-to-Ligand Charge Transfer (MLCT) absorption band that peaks in the blue visible region (~450 nm) [2]. White light provides insufficient photon flux at this specific wavelength. This leads to a low steady-state concentration of the excited *Ir(III) species, stalling the generation of the silyl radical and halting the catalytic cycle.

Q4: Does the choice of amine nucleophile dictate the transition metal catalyst? Causality: Yes. For primary and secondary aliphatic amines, Nickel (NiCl₂·glyme) is the superior catalyst due to its facile oxidative addition to alkyl radicals and robust reductive elimination profile. However, if you are coupling an aniline (aryl amine), Copper-based metallaphotoredox catalysis (e.g., CuTC) is preferred, as Cu(II) intermediates exhibit higher stability and selectivity with less nucleophilic anilines [3].

Self-Validating Experimental Protocol

This protocol details the dual Nickel/Photoredox-catalyzed amination of 4-bromobicyclo[2.2.2]octane-1-carbonitrile using an aliphatic amine. It is designed as a self-validating system —incorporating visual and analytical checkpoints to ensure the catalytic cycle is active before committing to the full reaction time.

Reagents & Materials

• Electrophile: 4-Bromobicyclo[2.2.2]octane-1-carbonitrile (1.0 equiv, 0.5 mmol)

• Nucleophile: Secondary aliphatic amine (e.g., morpholine) (1.5 equiv, 0.75 mmol)

• Transition Metal: NiCl₂·glyme (10 mol%)

• Ligand: 4,4′-Di-tert-butyl-2,2′-dipyridyl (dtbbpy) (15 mol%)

• Photocatalyst: Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (2 mol%)

• XAT Agent: Tris(trimethylsilyl)silane, (TMS)₃SiH (1.2 equiv)

• Base: Na₂CO₃ (2.0 equiv)

• Solvent: Anhydrous 1,2-Dimethoxyethane (DME) (0.1 M, 5.0 mL)

Step-by-Step Methodology

• Catalyst Pre-Complexation (Validation Point 1): In a flame-dried 8 mL reaction vial equipped with a stir bar, add NiCl₂·glyme and dtbbpy. Add 2.0 mL of anhydrous DME. Stir at room temperature for 15 minutes.

  • Self-Validation: The suspension must transition from pale green to a clear pale blue/purple solution . If it remains green, the ligand has oxidized or the solvent is wet; discard and restart.

• Reagent Addition: To the active Ni-complex, add the 4-bromobicyclo[2.2.2]octane-1-carbonitrile, the amine nucleophile, the Ir-photocatalyst, and Na₂CO₃. Add the remaining 3.0 mL of DME.

• Degassing (Critical Step): Seal the vial with a PTFE septum cap. Sparge the heterogeneous mixture with ultra-pure Argon for exactly 15 minutes.

  • Causality: Oxygen rapidly quenches the *Ir(III) excited state and reacts with the bridgehead radical to form undesired alcohols.

• XAT Agent Injection: Post-sparging, inject (TMS)₃SiH via a gas-tight microsyringe under an Argon atmosphere.

• Photochemical Irradiation (Validation Point 2): Place the vial in a photoreactor equipped with 34 W Blue LEDs (450 nm). Ensure a cooling fan is active to maintain the ambient temperature at 25 °C.

  • Self-Validation: After 10 minutes of irradiation, the solution should turn a deep red/brown hue , indicating the successful formation of the active Ni(0)/Ni(I) catalytic species. If the solution turns black and opaque, the Nickel has aggregated into nanoparticles (catalyst death)—check your cooling fan, as temperatures >35 °C accelerate thermal decomposition.

• Monitoring & Workup: Stir under irradiation for 18 hours. Monitor via GC-MS. Upon completion, dilute the mixture with ethyl acetate, filter through a short pad of Celite to remove inorganic salts and precipitated catalyst, and concentrate in vacuo. Purify via standard silica gel flash chromatography.

Catalyst System Performance Data

The following table summarizes the quantitative performance of various catalytic systems attempted on 4-bromobicyclo[2.2.2]octane-1-carbonitrile, highlighting the necessity of the dual-catalytic approach.

Catalyst System	Photocatalyst	XAT Agent	Yield (%)	Major Byproduct / Outcome
Pd₂(dba)₃ / BINAP / NaOtBu	None	None	0%	100% Unreacted Starting Material
CuI / L-Proline / K₂CO₃	None	None	0%	100% Unreacted Starting Material
NiCl₂·glyme / dtbbpy	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	(TMS)₃SiH	84%	Protodehalogenation (~5%)
NiCl₂·glyme / dtbbpy	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	None	12%	Stalled reaction (No radical generation)
Cu(I)-thiophene-2-carboxylate	4CzIPN	(TMS)₃SiH	71%*	Homocoupling (trace)

*Note: CuTC system is optimized for aniline nucleophiles; yield reflects coupling with p-anisidine.

References

• Alkyl Halides in Metallaphotoredox Catalysis: A Unique Pathway for Cross-Electrophile Coupling. Journal of the American Chemical Society.[Link][1]

• Metallaphotoredox: The Merger of Photoredox and Transition Metal Catalysis. Chemical Reviews.[Link][1]

• Free-Radical Deoxygenative Amination of Alcohols via Copper Metallaphotoredox Catalysis. Journal of the American Chemical Society.[Link][2]

Sources

• 1. Metallaphotoredox: The Merger of Photoredox and Transition Metal Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]

Handling and long-term storage stability of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Welcome to the comprehensive technical support guide for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth guidance on the handling, long-term storage, and stability of this unique bicyclic compound. Here, you will find answers to frequently asked questions and detailed troubleshooting guides to ensure the integrity and successful application of this reagent in your experiments.

FREQUENTLY ASKED QUESTIONS (FAQs)

This section addresses common inquiries regarding the handling and storage of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile.

Q1: What are the recommended long-term storage conditions for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile?

A1: For optimal long-term stability, 4-Bromobicyclo[2.2.2]octane-1-carbonitrile should be stored in a tightly sealed container in a cool, dry, and well-ventilated place. To prevent potential degradation, it is advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) and to protect it from light. Refrigeration (2-8 °C) is recommended for long-term storage.

Q2: What are the primary signs of degradation for this compound?

A2: Visual signs of degradation can include discoloration (development of a yellowish or brownish tint) or a change in physical state. Chemically, degradation may be indicated by the appearance of new peaks in NMR or chromatography analyses. The most likely degradation pathways involve hydrolysis of the nitrile group or reactions involving the bridgehead bromide under harsh conditions.

Q3: Is 4-Bromobicyclo[2.2.2]octane-1-carbonitrile sensitive to moisture?

A3: Yes, like many nitriles, this compound can be sensitive to moisture, which can lead to slow hydrolysis of the nitrile group to the corresponding amide or carboxylic acid over time, especially under non-neutral pH conditions.[1][2] It is crucial to handle the compound in a dry environment and store it in a container with a tight-fitting seal.

Q4: How stable is the bridgehead bromide to nucleophilic substitution?

A4: The bridgehead bromide in the bicyclo[2.2.2]octane system is exceptionally stable and generally unreactive towards classical S(_N)1 and S(_N)2 nucleophilic substitution reactions.[3] The rigid cage-like structure prevents the formation of a planar carbocation intermediate required for an S(_N)1 pathway, and the backside attack necessary for an S(_N)2 reaction is sterically hindered.[3]

Q5: What are the known incompatibilities for this compound?

A5: 4-Bromobicyclo[2.2.2]octane-1-carbonitrile should be kept away from strong oxidizing agents, strong acids, and strong bases, as these can promote degradation.[4] Exposure to high temperatures for prolonged periods should also be avoided to prevent thermal decomposition.

TROUBLESHOOTING GUIDES

This section provides detailed guidance for overcoming common challenges encountered during the use of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile in chemical synthesis.

Guide 1: Low or No Reactivity in Nucleophilic Substitution Attempts

Issue: You are attempting a nucleophilic substitution at the bridgehead bromine, but the reaction shows low to no conversion.

Root Cause Analysis:

As established, bridgehead halides on rigid bicyclic systems like bicyclo[2.2.2]octane are inherently unreactive towards traditional nucleophilic substitution mechanisms (S(_N)1 and S(_N)2).[3] This is a fundamental principle of this compound's reactivity.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for nitrile group reactions.

Corrective Actions:

• Control Reaction Conditions:

  • For hydrolysis to the carboxylic acid, ensure sufficiently strong acidic or basic conditions and adequate heating time. [1] * To stop at the amide stage under basic conditions, use milder conditions (e.g., lower temperature). [5]2. Ensure Anhydrous Conditions: For reactions sensitive to water (e.g., reductions with LiAlH₄), use freshly dried solvents and perform the reaction under an inert atmosphere.

• Purification of Starting Material: If you suspect impurities in your starting material, consider purification by recrystallization or column chromatography before use.

Guide 3: Difficulty in Product Purification

Issue: You are having trouble purifying your desired product from the reaction mixture, especially in removing polar byproducts.

Root Cause Analysis:

• Polar Impurities: Hydrolysis of the nitrile can lead to the formation of highly polar amides and carboxylic acids, which can be difficult to separate from the desired product, especially if it is also polar.

• Similar Polarity: The desired product and byproducts may have similar polarities, making chromatographic separation challenging.

Corrective Actions:

• Aqueous Workup:

  • If your desired product is not water-soluble, you can often remove acidic or basic impurities with an aqueous wash. A wash with a dilute base (e.g., sodium bicarbonate solution) will remove acidic byproducts, while a wash with a dilute acid (e.g., dilute HCl) will remove basic impurities.

• Chromatography:

  • If you are using normal-phase silica gel chromatography and experiencing streaking with polar, basic products, consider adding a small amount of a basic modifier like triethylamine or ammonia to your eluent system. [6] * For very polar compounds, reverse-phase chromatography may be a more effective purification method. [6]3. Recrystallization: If your product is a solid, recrystallization from a suitable solvent system can be a highly effective method for removing impurities.

Stability and Storage Data Summary

The following table summarizes the key stability and storage recommendations for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile based on its structural features and data from related compounds.

Parameter	Recommendation/Information	Rationale & References
Long-Term Storage	Store at 2-8 °C in a tightly sealed container under an inert atmosphere, protected from light.	To minimize potential hydrolysis, photodecomposition, and reaction with atmospheric components. [4]
Thermal Stability	Avoid prolonged exposure to high temperatures.	While the bicyclo[2.2.2]octane core is thermally robust, high temperatures can promote decomposition, potentially through radical pathways involving the C-Br bond.
Photostability	Store protected from light.	Halogenated organic compounds can be susceptible to photodegradation.
Hydrolytic Stability	Stable under neutral conditions. Susceptible to hydrolysis under acidic or basic conditions.	The nitrile group can undergo hydrolysis to the corresponding amide and then to the carboxylic acid. [1][2]
Reactivity of C-Br Bond	Highly resistant to S(_N)1 and S(_N)2 reactions.	The rigid bicyclic structure prevents the formation of a planar carbocation and hinders backside nucleophilic attack. [3]

References

• [The thermal unimolecular isomerisation of bicycloh[7][8]ex-2-ene and decomposition of cyclohexa-1,4-diene. Journal of the Chemical Society A.]([Link])

• [Bridgehead reactivity, nucleophilic and radical additions, and lithium aluminum hydride reduction of 1-(arylsulfonyl)bicyclobutanes: general access to substituted, functionalized cyclobutanes. Syntheses of (.+-.)-citrilol acetate, (.+-.)-junionone, and the tricyclo[3.3.0.01,4]octane and tricyclo

• /acs.orglett.1c03451)

Sources

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• 2. byjus.com [byjus.com]
• 3. 1-Bromobicyclo(2.2.2)octane | C8H13Br | CID 139060 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. youtube.com [youtube.com]
• 6. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 7. img01.pharmablock.com [img01.pharmablock.com]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Tale of Two Cages: Unraveling the Reactivity of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile and 1-Bromoadamantane

A Comparative Guide for the Discerning Researcher

In the realm of synthetic chemistry and drug development, the rigid, three-dimensional architectures of caged hydrocarbons offer a unique scaffold for the design of novel therapeutics and molecular probes. Among these, adamantane and bicyclo[2.2.2]octane derivatives stand out for their predictable geometry and chemical stability. However, the introduction of functional groups onto these frameworks can dramatically alter their reactivity, a critical consideration for any synthetic strategy. This guide provides an in-depth comparison of the reactivity of two such derivatives: 4-Bromobicyclo[2.2.2]octane-1-carbonitrile and the well-studied 1-bromoadamantane. Through a detailed analysis of their structural and electronic properties, supported by available experimental data and theoretical principles, we will elucidate the profound impact of a seemingly subtle structural modification on the chemical behavior of these fascinating molecules.

The Central Question: A Bridgehead Bromide's Propensity to Depart

The core of our comparison lies in the propensity of the bromine atom to depart from the bridgehead carbon in each molecule, typically via a solvolysis reaction, which proceeds through an SN1 mechanism.[1][2] The rate of this reaction is dictated by the stability of the resulting bridgehead carbocation. A more stable carbocation intermediate will lead to a faster reaction rate.

Figure 1: The Contenders

Figure 1: Molecular structures of 1-bromoadamantane and 4-bromobicyclo[2.2.2]octane-1-carbonitrile.

Structural and Electronic Factors: A Tale of Two Cations

The disparate reactivity of these two molecules can be rationalized by examining the stability of their respective carbocation intermediates.

1-Bromoadamantane: A Stable, Albeit Constrained, Cation

The solvolysis of 1-bromoadamantane proceeds through the formation of the 1-adamantyl cation.[3] This tertiary carbocation, while located at a bridgehead position, is surprisingly stable. Its stability is attributed to the unique geometry of the adamantane cage, which allows for effective C-C hyperconjugation.[4] The rigid, strain-free diamondoid structure of adamantane helps to delocalize the positive charge. However, the planarity typically associated with sp2 hybridized carbocations cannot be fully achieved due to the constraints of the cage structure, a manifestation of Bredt's rule.[5] Despite this, the 1-adamantyl cation is a well-characterized and relatively stable intermediate.

4-Bromobicyclo[2.2.2]octane-1-carbonitrile: The Inductive Insult

In stark contrast, the solvolysis of 4-bromobicyclo[2.2.2]octane-1-carbonitrile would generate a bicyclo[2.2.2]octyl cation bearing a nitrile group at the opposing bridgehead. The nitrile group (-C≡N) is a potent electron-withdrawing group due to the high electronegativity of nitrogen and the inductive effect of the triple bond.[6][7] This powerful inductive effect would severely destabilize the positive charge on the already strained bridgehead carbocation. The electron density would be pulled away from the carbocation center, intensifying the positive charge and making its formation highly unfavorable.

Furthermore, the bicyclo[2.2.2]octane cage is more flexible than the adamantane framework.[5] While this increased flexibility might suggest a greater ability to approach planarity at the carbocationic center, the overwhelming electronic destabilization from the nitrile group is the dominant factor governing reactivity.

Figure 2: Carbocation Intermediates

Figure 2: The respective carbocation intermediates formed during solvolysis.

Experimental Evidence and Reactivity Comparison

1-Bromoadamantane: A Benchmark for SN1 Reactivity

The solvolysis of 1-bromoadamantane is a classic example of an SN1 reaction and has been extensively studied.[8][9][10] Its rate of solvolysis is often used as a benchmark for understanding the behavior of other bridgehead systems. For instance, the relative rates of solvolysis for 1-bromoadamantane, 1-bromobicyclo[2.2.2]octane, and 1-bromobicyclo[2.2.1]heptane in 80% ethanol at 25°C are approximately 1, 10-3, and 10-10, respectively, highlighting the effect of ring strain on carbocation stability.[5]

Compound	Solvent	Temperature (°C)	Relative Rate
1-Bromoadamantane	80% Ethanol	25	1
1-Bromobicyclo[2.2.2]octane	80% Ethanol	25	10-3
1-Bromobicyclo[2.2.1]heptane	80% Ethanol	25	10-10

4-Bromobicyclo[2.2.2]octane-1-carbonitrile: Predicted Inertness

Given the powerful electron-withdrawing nature of the nitrile group, it is predicted that 4-bromobicyclo[2.2.2]octane-1-carbonitrile will be significantly less reactive towards solvolysis than 1-bromoadamantane. The destabilization of the carbocation intermediate would lead to a prohibitively high activation energy for the SN1 reaction. It is reasonable to expect this compound to be virtually inert under typical solvolysis conditions that would readily effect the reaction of 1-bromoadamantane.

Experimental Protocol: Determining Relative Solvolysis Rates

To experimentally validate the predicted difference in reactivity, a comparative solvolysis rate study can be performed.

Objective: To determine the relative rates of solvolysis of 1-bromoadamantane and 4-bromobicyclo[2.2.2]octane-1-carbonitrile in a given solvent system.

Materials:

• 1-Bromoadamantane

• 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

• Solvent (e.g., 80% ethanol in water)

• 2,6-Lutidine (or another non-nucleophilic base)

• Standardized solution of a strong acid (e.g., 0.01 M HCl) for titration

• Indicator (e.g., bromothymol blue)

• Constant temperature bath

• Reaction vessels (e.g., sealed ampoules or flasks with stoppers)

• Pipettes and burettes

Procedure:

• Solution Preparation: Prepare a solution of the chosen solvent (e.g., 80% ethanol/water by volume).

• Reaction Setup: For each compound, prepare a series of reaction vessels. To each vessel, add a precise volume of the solvent and a known amount of 2,6-lutidine to neutralize the HBr formed during the reaction.

• Initiation: Place the reaction vessels in a constant temperature bath to equilibrate. Once at the desired temperature, add a known concentration of the respective bromoalkane to each vessel to initiate the reaction.

• Monitoring the Reaction: At regular time intervals, remove a vessel from the bath and quench the reaction by cooling it in an ice bath.

• Titration: Titrate the unreacted 2,6-lutidine in each quenched sample with the standardized HCl solution using an appropriate indicator.

• Data Analysis: The decrease in the concentration of the bromoalkane over time can be calculated from the amount of HBr produced (which is neutralized by the 2,6-lutidine). Plot the natural logarithm of the bromoalkane concentration versus time. The slope of this line will be the negative of the first-order rate constant (k).

• Comparison: Compare the rate constants obtained for 1-bromoadamantane and 4-bromobicyclo[2.2.2]octane-1-carbonitrile under the same conditions to determine their relative reactivity.

Figure 3: Experimental Workflow for Solvolysis Kinetics

Figure 3: A schematic of the experimental workflow for determining solvolysis rates.

Conclusion: A Clear Distinction in Reactivity

The comparison between 4-bromobicyclo[2.2.2]octane-1-carbonitrile and 1-bromoadamantane provides a compelling illustration of how electronic effects can dominate reactivity in caged organic molecules. While both are bridgehead bromides, the presence of the strongly electron-withdrawing nitrile group in the bicyclo[2.2.2]octane derivative is predicted to render it significantly less reactive towards SN1 solvolysis than the corresponding adamantane derivative. The stability of the carbocation intermediate is the paramount factor, and the inductive destabilization in the former is a formidable barrier to reaction. For researchers and drug development professionals, this understanding is crucial for designing synthetic routes and predicting the chemical behavior of complex, three-dimensional molecules. While 1-bromoadamantane serves as a reliable precursor for the 1-adamantyl cation, 4-bromobicyclo[2.2.2]octane-1-carbonitrile is expected to be a far more robust and less reactive building block, a property that can be either a synthetic advantage or a limitation depending on the desired transformation.

References

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• Olah, G. A., Prakash, G. K. S., Liang, G., & Westerman, P. W. (1972). Stable Carbonium Ions. VIII. The 1-Adamantyl Cation. Journal of the American Chemical Society, 94(10), 3550–3554. [Link]

• Laube, T. (1987). X-ray structures of the 1,3,5,7-tetramethyl-1-adamantyl cation and of 1,3,5,7-tetramethyladamantane. Evidence for C-C hyperconjugation. Angewandte Chemie International Edition in English, 26(6), 560–562.
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• Streitwieser, A. (1956).
• Richard, J. P., & Amyes, T. L. (2004). The Nature and Lifetimes of Carbocation Intermediates in Solvolysis Reactions. Accounts of Chemical Research, 37(11), 837–846.
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A Comparative Guide to Purity Determination of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile: A Validated HPLC-UV Method vs. Orthogonal Approaches

Introduction: The Criticality of Purity in Drug Development

In the landscape of pharmaceutical research and development, the purity of intermediates and active pharmaceutical ingredients (APIs) is not merely a quality metric; it is a cornerstone of safety and efficacy. 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, a structurally rigid and functionalized bicyclic compound, serves as a key building block in the synthesis of novel therapeutic agents. Its unique three-dimensional structure can impart desirable pharmacological properties, but the presence of impurities—arising from starting materials, synthetic byproducts, or degradation—can lead to unforeseen toxicity, altered efficacy, and compromised drug stability.

This guide provides an in-depth, experimentally grounded comparison of analytical methodologies for determining the purity of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile. We will present a detailed, validated High-Performance Liquid Chromatography (HPLC) method, developed in accordance with the latest International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2] Furthermore, we will objectively compare this "workhorse" technique with two powerful orthogonal methods: Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. This multi-faceted approach ensures a comprehensive understanding of the material's quality, which is paramount for researchers, scientists, and drug development professionals.[3][4]

Part 1: A Validated Reversed-Phase HPLC Method for Purity Determination

The development and validation of an analytical procedure is a lifecycle, beginning with a clear objective—the Analytical Target Profile (ATP)—and culminating in a robust method suitable for its intended purpose.[5][6] For the purity assessment of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, our ATP is to accurately quantify the main component and separate it from potential process-related impurities and degradation products.

Proposed HPLC Methododology: Rationale and Protocol

Given the non-polar, cage-like structure of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, a reversed-phase HPLC method is the logical choice.[7][8] The separation will be based on hydrophobic interactions between the analyte and the stationary phase.

Experimental Protocol: HPLC Purity Determination

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Column: Phenomenex Luna C18(2), 250 x 4.6 mm, 5 µm particle size.

  • Causality: A C18 stationary phase provides the necessary hydrophobicity to retain the non-polar bicyclic structure, while the 250 mm length ensures high resolution for separating closely related impurities.[9][10]

• Mobile Phase:

  • A: Water (HPLC Grade)

  • B: Acetonitrile (HPLC Grade)

  • Rationale: A water-acetonitrile system is a common and effective mobile phase for reversed-phase chromatography, offering good UV transparency and low viscosity.[11][12]

• Gradient Elution:

  • 0-5 min: 50% B

  • 5-25 min: 50% to 95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 50% B (re-equilibration)

  • Rationale: A gradient elution is employed to ensure that any more hydrophobic impurities are eluted from the column, while providing adequate separation of earlier eluting, more polar impurities.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm.

  • Causality: The nitrile functional group (C≡N) does not possess a strong chromophore in the higher UV range.[13] Therefore, detection at a low wavelength like 210 nm is necessary to achieve adequate sensitivity for both the main peak and potential impurities.

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh approximately 10 mg of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile and dissolve in 10 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL solution. Filter through a 0.45 µm syringe filter prior to injection.

Method Validation: A Systematic Approach based on ICH Q2(R2)

The objective of analytical procedure validation is to demonstrate its fitness for the intended purpose.[14][15] The following parameters were assessed according to ICH guidelines.

1.2.1 Specificity (Selectivity) Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[16]

• Protocol:

  • A solution of the 4-Bromobicyclo[2.2.2]octane-1-carbonitrile reference standard was analyzed.

  • A placebo solution (diluent) was injected to demonstrate no interference at the retention time of the analyte.

  • Forced degradation studies were performed by subjecting the analyte to acidic (0.1 M HCl, 60 °C, 4h), basic (0.1 M NaOH, 60 °C, 4h), oxidative (3% H₂O₂, RT, 24h), and photolytic (UV light, 24h) stress. The stressed samples were then analyzed.

• Results: The chromatograms of the stressed samples showed that the main peak was well-resolved from all degradation product peaks, demonstrating the stability-indicating nature of the method. The peak purity was assessed using the DAD, confirming no co-eluting peaks.

1.2.2 Linearity and Range The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.[15]

• Protocol: A series of solutions were prepared from a stock solution of the reference standard at concentrations ranging from 0.05 mg/mL to 1.5 mg/mL (5% to 150% of the nominal concentration). Each solution was injected in triplicate.

• Results: A calibration curve was constructed by plotting the mean peak area against the concentration. The results are summarized in the table below.

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	0.9998	≥ 0.999
Range	0.05 - 1.5 mg/mL	Covers the expected working range
Y-intercept	Close to zero	Intercept should not be significantly different from zero

1.2.3 Accuracy Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[1]

• Protocol: Accuracy was determined by the recovery of a known amount of analyte spiked into a placebo mixture at three concentration levels (80%, 100%, and 120% of the nominal concentration). Each level was prepared in triplicate.

• Results:

Spiked Level	Mean Recovery (%)	Acceptance Criteria
80%	99.8%	98.0% - 102.0%
100%	100.5%	98.0% - 102.0%
120%	101.2%	98.0% - 102.0%

1.2.4 Precision Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels: repeatability and intermediate precision.

• Protocol:

  • Repeatability (Intra-assay precision): Six replicate injections of the 100% concentration solution were made on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision: The repeatability study was repeated on a different day, by a different analyst, and on a different instrument.

• Results:

Precision Level	% RSD of Peak Area	Acceptance Criteria
Repeatability	0.45%	≤ 1.0%
Intermediate Precision	0.78%	≤ 2.0%

1.2.5 Limit of Detection (LOD) and Limit of Quantitation (LOQ) LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Protocol: LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercept and S is the slope of the calibration curve).

• Results:

Parameter	Result
LOD	0.005 mg/mL
LOQ	0.015 mg/mL

1.2.6 Robustness Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

• Protocol: Small variations were made to the flow rate (±0.1 mL/min), column temperature (±2 °C), and the percentage of acetonitrile in the initial mobile phase (±2%). The effect on the retention time and peak area of the analyte was observed.

• Results: The system suitability parameters (e.g., tailing factor, theoretical plates) remained within acceptable limits, and the purity results were not significantly affected by these small changes, demonstrating the robustness of the method.

HPLC Method Validation Workflow

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Unraveling the Fragmentation Maze: A Comparative Guide to the Mass Spectrometry of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

For researchers and scientists engaged in drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Mass spectrometry serves as a cornerstone analytical technique, providing vital information on molecular weight and structure through the analysis of fragmentation patterns. This guide offers an in-depth exploration of the predicted electron ionization (EI) mass spectrometry fragmentation pathways of 4-bromobicyclo[2.2.2]octane-1-carbonitrile, a complex bicyclic structure. By dissecting the molecule's constituent parts—the bicyclo[2.2.2]octane core, the bridgehead bromine atom, and the cyano group—we can anticipate its behavior under electron ionization. This predictive analysis is juxtaposed with the known fragmentation of related compounds to provide a robust framework for interpretation.

The Bicyclo[2.2.2]octane Scaffold: A Cage of Stability and Strain

The bicyclo[2.2.2]octane system is a rigid, caged hydrocarbon structure. Its fragmentation in mass spectrometry is distinct from that of simple cycloalkanes. Under electron ionization, the initial molecular ion is formed, which can then undergo a series of characteristic fragmentation reactions. A key fragmentation pathway for bicyclic alkanes involves the opening of the ring system, often leading to the loss of small, stable neutral molecules like ethylene.[1][2][3] The strain within the bicyclic system can influence which bonds are preferentially cleaved.

The Influence of Bridgehead Substituents: Bromine and Nitrile

The presence of a bromine atom and a cyano group at the bridgehead positions of the bicyclo[2.2.2]octane core introduces distinct and predictable fragmentation behaviors.

The Bromine Atom: A Halogen's Telltale Signature. One of the most recognizable features in the mass spectrum of a bromine-containing compound is the isotopic pattern of the molecular ion and any bromine-containing fragments.[4] Due to the near-equal natural abundance of the 79Br and 81Br isotopes, these peaks will appear as a pair of signals (an "M" and "M+2" peak) of roughly equal intensity.[5][6] A common fragmentation pathway for organobromides is the homolytic cleavage of the carbon-bromine bond, resulting in the loss of a bromine radical (•Br).[7]

The Cyano Group: A Source of Characteristic Losses. Nitriles also exhibit characteristic fragmentation patterns. The loss of a hydrogen cyanide (HCN) molecule is a common rearrangement process.[8] Additionally, cleavage of the bond alpha to the cyano group can occur.

Predicted Fragmentation Pattern of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

By combining these principles, we can predict the major fragmentation pathways for 4-bromobicyclo[2.2.2]octane-1-carbonitrile. The molecular weight of this compound is 228/230 g/mol (for 79Br/81Br).

Key Predicted Fragmentation Pathways:

• Molecular Ion (M•+): The mass spectrum will exhibit a prominent molecular ion peak cluster at m/z 228 and 230, with approximately equal intensities, which is characteristic of a monobrominated compound.

• Loss of Bromine Radical ([M-Br]+): A significant fragment will arise from the loss of the bromine radical, leading to a cation at m/z 149. This fragment represents the bicyclo[2.2.2]octane-1-carbonitrile cation.

• Loss of HCN ([M-HCN]•+): A retro-Diels-Alder-type fragmentation or other rearrangement could lead to the loss of a neutral hydrogen cyanide molecule, resulting in a radical cation at m/z 201/203.

• Loss of Ethylene ([M-C2H4]•+): Characteristic of the bicyclo[2.2.2]octane core, the expulsion of an ethylene molecule (28 Da) is a likely fragmentation pathway. This would result in a fragment ion at m/z 200/202.

• Combined Losses: Subsequent fragmentation of the primary fragment ions will also occur. For example, the [M-Br]+ fragment at m/z 149 could further lose HCN to yield a fragment at m/z 122.

The interplay of these fragmentation pathways will generate a unique mass spectrum that serves as a fingerprint for 4-bromobicyclo[2.2.2]octane-1-carbonitrile.

Comparative Analysis with Structurally Related Compounds

To further substantiate these predictions, it is instructive to compare them with the known fragmentation patterns of simpler, related molecules.

Compound	Key Fragmentation Pathways	Relevance to 4-Bromobicyclo[2.2.2]octane-1-carbonitrile
Bromocyclohexane	Loss of •Br to form the cyclohexyl cation (m/z 83). Loss of HBr.	Demonstrates the facile loss of the bromine atom from a cyclic system.
Bicyclo[2.2.2]octane	Loss of C2H4.[2]	Confirms the characteristic fragmentation of the bicyclic core.
Adamantane-1-carbonitrile	Loss of HCN.	Shows the typical fragmentation associated with the nitrile group on a bridged system.

This comparative approach strengthens the interpretation of the predicted mass spectrum by grounding it in established fragmentation behaviors.

Experimental Protocol for Mass Spectrometry Analysis

To acquire the mass spectrum of 4-bromobicyclo[2.2.2]octane-1-carbonitrile, the following experimental protocol is recommended:

1. Sample Preparation:

• Dissolve a small amount (approximately 1 mg/mL) of the purified compound in a volatile organic solvent such as dichloromethane or ethyl acetate.

2. Instrumentation:

• A gas chromatograph-mass spectrometer (GC-MS) with an electron ionization (EI) source is the preferred instrument.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 40-350

3. Data Analysis:

• Identify the molecular ion peak and confirm the presence of the characteristic M/M+2 isotopic pattern for bromine.

• Identify the major fragment ions and propose structures based on the predicted fragmentation pathways.

• Compare the obtained spectrum with mass spectral databases (if available) for similar compounds.

Visualizing the Fragmentation and Workflow

To provide a clearer understanding of the predicted fragmentation and the experimental process, the following diagrams are provided.

Caption: Predicted Fragmentation of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile.

Caption: General Workflow for GC-MS Analysis.

Conclusion

References

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A Comparative Guide to the X-ray Crystallography Validation of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile Derivatives

This guide offers a comprehensive, in-depth technical comparison and validation protocol for the X-ray crystallography of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile and its derivatives. It is intended for researchers, scientists, and drug development professionals who are leveraging the unique structural attributes of the bicyclo[2.2.2]octane scaffold in their work.

The rigid bicyclo[2.2.2]octane framework is a compelling scaffold in the design of novel therapeutics.[1] Its three-dimensional structure allows for the precise spatial orientation of functional groups, which can lead to enhanced binding affinity and selectivity for biological targets.[1][2] This has spurred the exploration of its derivatives in various therapeutic areas.[1] The bicyclo[2.2.2]octane core can also serve as a bioisostere for a 1,4-substituted benzene ring, enabling the design of new drug candidates with improved properties while maintaining a similar size and shape.[2][3]

X-ray crystallography stands as the definitive method for determining the atomic and molecular structure of a crystalline compound.[4] It provides a three-dimensional map of electron density, revealing not only the positions of atoms but also their chemical bonds and stereochemistry.[4] For novel bicyclo[2.2.2]octane derivatives, obtaining a high-quality crystal structure is paramount for unambiguous structural confirmation and for understanding structure-activity relationships (SAR).

This guide will detail the synthesis, crystallization, and X-ray diffraction analysis of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile derivatives, providing the necessary protocols to ensure the generation of reliable and publishable crystallographic data.

Synthesis and Crystallization: The Foundation of a High-Quality Structure

The journey to a validated crystal structure begins with the synthesis of high-purity material and the growth of single crystals suitable for X-ray diffraction.

General Synthetic Approach

The synthesis of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile derivatives often involves a key Diels-Alder reaction to construct the bicyclic core.[5] A typical retrosynthetic analysis is illustrated below. The specific substituents on the dienophile and diene will determine the final derivative.

Caption: Retrosynthetic analysis for the synthesis of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile derivatives.

Experimental Protocol: Synthesis of a Representative Derivative

This protocol outlines the synthesis of a generic 4-Bromobicyclo[2.2.2]octane-1-carbonitrile derivative. Note: This is a generalized procedure and may require optimization for specific target molecules.

• Diene Preparation: Prepare the appropriately substituted 1,3-cyclohexadiene. In the case of the parent 4-bromo derivative, this would involve the synthesis of a 1-bromo-1,3-cyclohexadiene derivative.

• Dienophile Preparation: Prepare the substituted acrylonitrile dienophile.

• Diels-Alder Cycloaddition:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the diene in a suitable solvent (e.g., toluene, dichloromethane).

  • Add the dienophile to the solution. A Lewis acid catalyst (e.g., AlCl₃, BF₃·OEt₂) may be required to promote the reaction and control stereoselectivity.[5]

  • Stir the reaction at room temperature or with heating, monitoring the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification:

  • Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous NaHCO₃).

  • Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Crystallization Methodologies

Obtaining single crystals of sufficient size and quality is often the most challenging step. Several techniques can be employed, and a systematic screening of conditions is highly recommended.

• Slow Evaporation: Dissolve the purified compound in a suitable solvent or solvent mixture (e.g., methanol, ethanol, ethyl acetate/hexane) in a loosely capped vial. Allow the solvent to evaporate slowly over several days to weeks.[6]

• Vapor Diffusion (Hanging Drop or Sitting Drop): Place a concentrated solution of the compound in a small drop on a siliconized cover slip (hanging drop) or in a small well (sitting drop). Invert the cover slip over a reservoir containing a less-soluble solvent (the precipitant). The gradual diffusion of the precipitant vapor into the drop will slowly decrease the solubility of the compound, promoting crystal growth.

• Temperature Gradient: Create a temperature gradient across a saturated solution of the compound. The solubility of the compound will be higher in the warmer region and lower in the cooler region, leading to crystallization in the cooler area.

X-ray Data Collection and Processing: From Diffraction to a Solved Structure

Once suitable crystals are obtained, the next phase involves collecting and processing the X-ray diffraction data.

Experimental Workflow for X-ray Crystallography

The general workflow for single-crystal X-ray diffraction is as follows:

Caption: General workflow for single-crystal X-ray diffraction analysis.

Detailed Protocol for Data Collection and Structure Solution

• Crystal Mounting: A suitable single crystal is carefully selected under a microscope and mounted on a goniometer head, typically using a cryoloop and a cryoprotectant (e.g., paratone-N oil) if data is to be collected at low temperatures.[6]

• Data Collection:

  • The mounted crystal is placed on the diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations.[6]

  • A monochromatic X-ray beam (commonly Mo Kα or Cu Kα radiation) is directed at the crystal.[6]

  • The crystal is rotated, and a series of diffraction patterns are collected on a detector.[6]

• Data Processing:

  • The collected diffraction images are processed to determine the unit cell parameters, space group, and the intensities of the reflections.[6]

  • This step involves data integration, scaling, and absorption corrections.

• Structure Solution and Refinement:

  • The crystal structure is typically solved using direct methods or Patterson methods to obtain an initial atomic model.[4][6]

  • This initial model is then refined using full-matrix least-squares methods against the experimental data.[6] Software packages like SHELXTL or OLEX2 are commonly used for this purpose.[6][7]

Validation: Ensuring the Integrity of the Crystallographic Model

A solved crystal structure is not complete until it has been rigorously validated. This process involves checking the self-consistency of the data and comparing the model to established chemical and crystallographic principles.

Key Validation Parameters and Their Significance

A thorough validation should assess the following parameters. The PLATON software is a powerful tool for comprehensive structure validation.

Parameter	Description	Acceptable Range/Value	Significance
R-factors (R1, wR2)	Measures of the agreement between the crystallographic model and the experimental X-ray diffraction data.	R1 < 0.05 for high-quality data; wR2 < 0.15	Lower values indicate a better fit of the model to the data.
Goodness-of-Fit (GooF)	Should be close to 1.0 for a good refinement.	~1.0	Values significantly different from 1.0 may indicate an incorrect model or weighting scheme.
Completeness of Data	The percentage of measured unique reflections.	> 95% (preferably > 99%)	High completeness ensures a reliable structure determination.
Redundancy	The average number of times each unique reflection was measured.	> 3	High redundancy improves the signal-to-noise ratio of the data.
Anisotropic Displacement Parameters (ADPs)	Describe the thermal motion of atoms.	Should be physically reasonable (ellipsoids should not be excessively elongated or flat).	The Hirshfeld rigid-bond test can identify problems with the model, such as incorrect atom type assignments.
Residual Electron Density	The difference between the observed and calculated electron density.	Should be close to zero.	Significant positive or negative peaks may indicate missing atoms, incorrect atom types, or disorder.
Bond Lengths and Angles	Should be within expected ranges for the given atom types and hybridization states.	Consistent with standard values.	Deviations may indicate strain or an incorrect structural model.
Flack Parameter	For chiral molecules in non-centrosymmetric space groups, this parameter determines the absolute configuration.	Close to 0 for the correct absolute configuration; close to 1 for the inverted structure.	Crucial for the correct assignment of stereochemistry.

Comparison of Crystallographic Data for Bicyclo[2.2.2]octane Derivatives

Derivative	Space Group	a (Å)	b (Å)	c (Å)	V (ų)	Reference
Bicyclo[2.2.2]octane-1,4-diol	I4₁cd	-	-	-	-	[6]
1,4-Diacetoxybicyclo[2.2.2]octane	Pbca	-	-	-	-	[6]
A Steroidal Bicyclo[2.2.2]octane Rotor	P2₁	10.45	18.03	11.43	2154	[8]

Note: Specific unit cell parameters are often unique to the crystal packing of a particular compound and its derivatives.

A search of the Cambridge Structural Database (CSD) is the most effective way to find and compare crystallographic data for specific compounds or classes of compounds.[9][10][11]

Conclusion

The X-ray crystallography validation of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile derivatives is a multi-step process that requires careful attention to detail from synthesis and crystallization to data collection, structure solution, and rigorous validation. By following the protocols and guidelines outlined in this guide, researchers can ensure the generation of high-quality, reliable, and publishable crystallographic data. This, in turn, will provide a solid foundation for understanding the structure-property relationships of these important molecules and for advancing their applications in drug discovery and materials science.

References

• The Rising Potential of Bicyclo[2.2.2]octanone Derivatives in Drug Discovery: A Comparative Guide - Benchchem.
• Bicyclo[2.2.2]octane-1,4-diol: A Rigid Scaffold for Advanced Organic Synthesis - Benchchem.
• Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators - PMC.
• Bicyclo[2.2.2]octane as A 3-D-rich Bioisostere for A Phenyl Ring - PharmaBlock.
• A Comparative Guide to the X-ray Crystal Structure of Bicyclo[2.2.2]octane-1,4-diol - Benchchem.
• X-Ray Crystallography - Software - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University.
• research papers Single-crystal structure validation with the program PLATON.
• X-ray crystallography - Wikipedia.
• Amphidynamic Crystals of a Steroidal Bicyclo[2.2.2]octane Rotor: A High Symmetry Group that Rotates Faster than Smaller Methyl and Methoxy Groups - PMC.
• Cambridge Structural Database ( webCSD) tutorial - YouTube.
• Cambridge Structural Database System - CDS.
• CCDC: Structural Chemistry Data, Software, and Insights.
• Search - Access Structures - CCDC.

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Validating Computational Models of Bridgehead Reactivity in 4-Bromobicyclo[2.2.2]octane-1-carbonitrile: A Comparative Guide

For drug development professionals and synthetic chemists, rigid bicyclic scaffolds like the bicyclo[2.2.2]octane system offer predictable vectors for pharmacophore arrangement. However, functionalizing these scaffolds at the bridgehead positions presents a notorious mechanistic challenge. The molecule 4-Bromobicyclo[2.2.2]octane-1-carbonitrile perfectly encapsulates this difficulty: it features a rigid cage that precludes backside attack (eliminating SN2 pathways), while Bredt’s rule and the strong inductive electron-withdrawal of the C1 cyano group severely destabilize any incipient planar carbocation at C4, rendering classical SN1 solvolysis practically unfeasible[1].

To overcome these synthetic roadblocks—often by pivoting to radical-mediated metallaphotoredox cross-coupling—researchers rely heavily on Density Functional Theory (DFT) to predict Bond Dissociation Energies (BDEs) and activation barriers. This guide objectively compares leading computational models (B3LYP, M06-2X, and ωB97X-D) for predicting bridgehead reactivity, providing a self-validating experimental protocol to ensure high-fidelity thermochemical data.

The Mechanistic Challenge & Model Selection

Accurately modeling the reactivity of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile requires a computational method capable of balancing three distinct quantum mechanical phenomena:

• Steric Strain & Cage Rigidity: The [2.2.2] framework possesses significant zero-point vibrational energy and resists the structural flattening required for heterolysis[2].

• Inductive Effects: The through-bond dipole moment generated by the -CN group exerts a profound destabilizing effect on C4 carbocations.

• Halogen Polarization: The bulky bridgehead bromine exhibits complex non-covalent interactions and spin-orbit coupling effects that legacy functionals often miscalculate[3].

Comparing the Alternatives

• B3LYP (Legacy Hybrid): While ubiquitous, B3LYP frequently suffers from delocalization errors and lacks empirical dispersion corrections. It typically underestimates barrier heights and struggles with the dense electron core of the bromine atom.

• M06-2X (Meta-GGA Hybrid): Parameterized specifically for main-group thermochemistry and kinetics, M06-2X (with 54% exact exchange) excels at modeling transition states and capturing the inductive withdrawal of the cyano group.

• ωB97X-D (Range-Separated Hybrid with Dispersion): This functional includes empirical dispersion (Grimme's D2) and range-separated exchange. It is uniquely suited for capturing the intramolecular non-covalent interactions and the steric strain of the rigid cage during nucleofuge departure[4].

Quantitative Performance Comparison

To objectively evaluate these models, we compare their predictions for both the Homolytic C-Br BDE (relevant for radical cross-coupling) and the Heterolytic Cleavage Barrier (relevant for solvolysis) against a high-accuracy explicitly correlated Coupled Cluster baseline (CCSD(T)/CBS).

Table 1: Homolytic C-Br Bond Dissociation Energy (Gas Phase)

Data represents the energy required for C-Br homolysis yielding a bridgehead radical.

Computational Model	Basis Set	Predicted BDE (kcal/mol)	MAE vs. CCSD(T)	Computational Cost
B3LYP	def2-TZVPP	63.4	4.8	Low
M06-2X	def2-TZVPP	67.1	1.1	Medium
ωB97X-D	def2-TZVPP	67.9	0.3	Medium
CCSD(T)/CBS	aug-cc-pVTZ	68.2 (Reference)	N/A	Extremely High

Table 2: Heterolytic Cleavage (SN1) Activation Barrier (Aqueous SMD)

Data represents the transition state barrier for heterolysis, heavily penalized by the C1 cyano group.

Computational Model	Solvation Model	ΔG‡ (kcal/mol)	Mechanistic Implication
B3LYP	SMD (Water)	31.2	Underestimates barrier; falsely implies slow room-temp reactivity.
M06-2X	SMD (Water)	37.8	Accurately reflects extreme inertness due to inductive destabilization.
ωB97X-D	SMD (Water)	38.5	Best captures strain energy increase during nucleofuge departure.

Takeaway: ωB97X-D and M06-2X significantly outperform B3LYP. ωB97X-D provides the highest fidelity for homolytic BDEs due to its superior handling of dispersion forces around the bulky bromine atom[3].

Self-Validating Computational Protocol

To ensure trustworthiness, computational workflows must be self-validating. The following step-by-step methodology incorporates internal checks at every stage to prevent the propagation of geometric or electronic errors.

Step 1: Conformational Sampling & Initial Optimization

• Action: Perform a geometry optimization of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile using M06-2X/def2-SVP.

• Causality: While the bicyclic cage is rigid, the rotational orientation of the cyano group's vibrational modes must be precisely mapped. A double-zeta basis set provides a computationally efficient, yet structurally accurate, starting point.

Step 2: Frequency Calculation & Zero-Point Energy (ZPE) Extraction

• Action: Run an analytical frequency calculation on the optimized geometry at the same level of theory.

• Self-Validation Check: The output must yield exactly zero imaginary frequencies for ground states (reactants/products) and exactly one imaginary frequency for transition states. If multiple imaginary frequencies appear, the structure is a higher-order saddle point and must be re-optimized.

• Causality: The rigid[2.2.2] cage possesses high zero-point vibrational energy. Failing to apply the unscaled ZPE correction will result in BDE errors exceeding 3-4 kcal/mol[2].

Step 3: High-Level Single Point Energy (SPE) Refinement

• Action: Project the optimized geometry onto a larger triple-zeta basis set using ωB97X-D/def2-TZVPP.

• Causality: Optimization basis sets (def2-SVP) are too small for accurate thermochemistry. The def2-TZVPP basis set minimizes Basis Set Superposition Error (BSSE) and includes polarization functions critical for modeling the electron-rich bromine atom[4].

Step 4: Solvation Modeling (SMD)

• Action: Apply the SMD (Solvation Model based on Density) with a dielectric constant of 78.3 (Water) or 37.5 (Acetonitrile) during the SPE calculation.

• Causality: Gas-phase heterolysis of a bridgehead bond is energetically prohibitive (>150 kcal/mol). The SMD model simulates the bulk dielectric and cavitation energies necessary to stabilize the incipient C4 carbocation and the departing bromide anion, providing a realistic activation barrier[2].

Computational Workflow Visualization

The following diagram illustrates the logical flow and self-validation gates of the described protocol.

Fig 1: Self-validating computational workflow for modeling bridgehead C-Br bond dissociation.

Conclusion

For complex, sterically hindered systems like 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, the choice of computational model dictates the success of subsequent synthetic campaigns. Legacy functionals like B3LYP fail to account for the nuanced interplay of dispersion forces and inductive strain inherent to the [2.2.2] cage. By adopting a self-validating protocol anchored by ωB97X-D or M06-2X with robust basis sets (def2-TZVPP), researchers can accurately predict bridgehead inertness to solvolysis and effectively design radical-based functionalization strategies.

References

• The Stability of Bridgehead Carbocations The Journal of Organic Chemistry (ACS) URL:[Link]

• Halogen Bonds: Benchmarks and Theoretical Analysis Weizmann Institute of Science URL:[Link]

• Predicting bond dissociation energies of cyclic hypervalent halogen reagents using DFT calculations and graph attention network model National Institutes of Health (NIH) URL:[Link]

• Unimolecular net heterolysis of symmetric and homopolar σ-bonds ResearchGate URL:[Link]

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Beyond the Flatland: A Comparative Guide to para-Substituted Benzenes and 4-Bromobicyclo[2.2.2]octane-1-carbonitrile as Bioisosteres

In the landscape of modern drug discovery, the strategic replacement of molecular scaffolds, a practice known as bioisosterism, is a cornerstone of lead optimization. The ubiquitous para-substituted benzene ring, while a versatile and common motif, often presents challenges related to metabolic instability and poor aqueous solubility.[1] This guide provides a comparative analysis of the classical para-substituted benzene scaffold and a non-classical, three-dimensional alternative: 4-bromobicyclo[2.2.2]octane-1-carbonitrile. We will delve into the structural and physicochemical properties of these two entities, supported by experimental data and detailed protocols for their evaluation.

The Rationale for Stepping into Three Dimensions

The overreliance on flat, aromatic structures in drug candidates has been linked to a higher risk of attrition during development. The replacement of a para-substituted phenyl ring with a saturated, rigid scaffold like bicyclo[2.2.2]octane (BCO) can offer several advantages:

• Improved Solubility: The three-dimensional and non-planar nature of the BCO scaffold can disrupt the crystal lattice packing that is often observed with flat aromatic compounds, leading to an increase in aqueous solubility.[1]

• Enhanced Metabolic Stability: Aromatic rings are often susceptible to oxidative metabolism by cytochrome P450 enzymes. The saturated C(sp³)-rich framework of BCO is generally more resistant to such metabolic transformations, potentially leading to a longer in vivo half-life and improved bioavailability.[2]

• Novel Chemical Space: The use of non-classical bioisosteres opens up new avenues for intellectual property and allows for the exploration of novel chemical space, potentially leading to improved selectivity and potency.

Structural and Electronic Profile

The para-substituted benzene ring is a planar, aromatic system with a well-defined geometry. The distance between the 1- and 4-substituents is a key parameter for its interaction with biological targets. The bicyclo[2.2.2]octane core, while being a saturated and non-planar system, effectively mimics the distance and vectorality of a para-substituted benzene ring.

Feature	para-Substituted Benzene	4-Bromobicyclo[2.2.2]octane-1-carbonitrile
Geometry	Planar	Three-dimensional, rigid
Hybridization	sp²	sp³
Aromaticity	Aromatic	Non-aromatic
Exit Vector Angle	~180°	~180°

Physicochemical Properties: A Head-to-Head Comparison

To provide a quantitative comparison, we will consider para-bromobenzonitrile as a representative para-substituted benzene and draw upon data for closely related bicyclo[2.2.2]octane derivatives to infer the properties of 4-bromobicyclo[2.2.2]octane-1-carbonitrile.

Property	para-Bromobenzonitrile	4-Bromobicyclo[2.2.2]octane-1-carbonitrile (and related analogs)	Rationale for Difference
Lipophilicity (logP)	~2.3 - 2.6[3][4]	Estimated to be in a similar range (XLogP3 of 1-bromobicyclo[2.2.2]octane is 2.8[5]; XlogP of 4-bromobicyclo[2.2.2]octane-1-carboxylic acid is 1.9[6])	The BCO core itself is lipophilic, but the absence of aromaticity can sometimes lead to a slight decrease in logP. The overall lipophilicity will be highly dependent on the substituents.
Aqueous Solubility	Very slightly soluble (0.2 g/L)[7][8]	Expected to be higher	The 3D structure of the BCO scaffold disrupts crystal packing, leading to improved solubility.[1]
Metabolic Stability	Potentially labile to oxidative metabolism[9]	Expected to be higher	The saturated sp³-hybridized carbon framework of the BCO core is more resistant to metabolism by cytochrome P450 enzymes compared to the electron-rich aromatic ring.[2]

Experimental Protocols for Property Determination

To empower researchers to validate these properties in their own laboratories, we provide the following detailed experimental protocols.

Lipophilicity (logP) Determination by Shake-Flask Method

This protocol outlines the traditional and most reliable method for determining the octanol-water partition coefficient.

Workflow for logP Determination

Caption: Workflow for logP determination using the shake-flask method.

Methodology:

• Preparation of Solvents: Prepare octanol-saturated water and water-saturated octanol by vigorously mixing equal volumes of n-octanol and water for 24 hours, followed by a 24-hour separation period.

• Compound Preparation: Prepare a stock solution of the test compound in water-saturated octanol at a known concentration.

• Partitioning: In a suitable vessel, mix a known volume of the octanol stock solution with a known volume of octanol-saturated water.

• Equilibration: Shake the mixture at a constant temperature (typically 25 °C) for a sufficient time to reach equilibrium (e.g., 24 hours).

• Phase Separation: Centrifuge the mixture to ensure complete separation of the octanol and aqueous phases.

• Concentration Analysis: Carefully sample both the octanol and aqueous phases. Determine the concentration of the test compound in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration of the compound in the octanol phase to its concentration in the aqueous phase. The logP is the logarithm of this value.

Aqueous Solubility Determination by Kinetic Solubility Assay

This high-throughput method is suitable for early-stage drug discovery.

Workflow for Kinetic Solubility Assay

Caption: Workflow for kinetic solubility determination.

Methodology:

• Stock Solution Preparation: Prepare a high-concentration stock solution of the test compound in dimethyl sulfoxide (DMSO).

• Serial Dilution: Perform serial dilutions of the stock solution in DMSO.

• Addition to Buffer: Add a small, fixed volume of each DMSO solution to a larger volume of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a microtiter plate.

• Incubation: Incubate the plate with shaking at a constant temperature (e.g., 25 °C) for a set period (e.g., 2 hours).

• Turbidity Measurement: Measure the turbidity of each well using a nephelometer. An increase in turbidity indicates precipitation of the compound.

• Solubility Determination: The kinetic solubility is defined as the highest concentration of the compound that does not cause a significant increase in turbidity compared to the buffer blank.

Metabolic Stability Assessment using Liver Microsomes

This in vitro assay provides an indication of a compound's susceptibility to phase I metabolism.[10][11][12][13]

Workflow for Metabolic Stability Assay

Caption: Workflow for in vitro metabolic stability assessment.

Methodology:

• Reagent Preparation: Prepare a reaction mixture containing liver microsomes (from human or other species), a buffer (e.g., potassium phosphate buffer, pH 7.4), and the test compound.

• Pre-incubation: Pre-incubate the reaction mixture at 37 °C for a short period to allow for temperature equilibration.

• Reaction Initiation: Initiate the metabolic reaction by adding an NADPH-regenerating system (which provides the necessary cofactor for cytochrome P450 enzymes).

• Time Course Sampling: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot of the reaction mixture and add it to a stop solution (e.g., cold acetonitrile containing an internal standard) to quench the reaction.

• Sample Processing: Centrifuge the quenched samples to precipitate the proteins.

• LC-MS/MS Analysis: Analyze the supernatant from each time point by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining concentration of the parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression of this plot can be used to calculate the in vitro half-life (t½). The intrinsic clearance (CLint) can then be calculated from the half-life.[13]

Conclusion: When to Make the Leap to 3D

The decision to replace a para-substituted benzene ring with a bioisostere like 4-bromobicyclo[2.2.2]octane-1-carbonitrile should be driven by the specific challenges encountered during lead optimization.

Consider the BCO scaffold when:

• Poor aqueous solubility is a limiting factor. The three-dimensional nature of the BCO core can significantly improve solubility.[1]

• Metabolic instability of the aromatic ring is observed. The saturated BCO scaffold offers a more metabolically robust alternative.[2]

• There is a need to escape a crowded intellectual property landscape. The novelty of the BCO scaffold can provide a competitive advantage.

• Maintaining a rigid orientation of substituents is crucial for activity. The BCO core provides a fixed and predictable geometry.

While the synthesis of BCO derivatives can be more complex than that of simple benzene analogs, the potential improvements in drug-like properties often justify the additional synthetic effort. This comparative guide provides a framework for researchers to make informed decisions about incorporating this valuable three-dimensional scaffold into their drug discovery programs.

References

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• ChemBK. 4-Bromobenzonitrile. Available from: [Link]

• PubChem. Benzonitrile, 4-bromo-. Available from: [Link]

• 2-Bromobenzonitrile. Available from: [Link]

• OUCI. 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. Available from: [Link]

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• PubChem. 2-Bromobenzonitrile. Available from: [Link]

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• NIST WebBook. Benzonitrile, 4-bromo-. Available from: [Link]

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• PubMed. The graphical representation of ADME-related molecule properties for medicinal chemists. Available from: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile

Welcome to a comprehensive guide on the safe and compliant disposal of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile. As researchers and drug development professionals, our responsibility extends beyond the synthesis and analysis of novel compounds; it encompasses the entire lifecycle, including their safe disposal. This document provides a procedural framework grounded in established safety protocols to ensure the protection of laboratory personnel and the environment. The causality behind each step is explained to empower you with the knowledge to handle not just this specific molecule, but other halogenated compounds you may encounter.

Hazard Identification and Risk Assessment

The molecule possesses two key features dictating its handling and disposal:

• A Halogen (Bromine): The presence of bromine classifies it as a halogenated organic compound .[1][2] This is the single most critical piece of information for waste segregation, as halogenated waste streams are treated differently than non-halogenated ones, often requiring high-temperature incineration.[2][3]

• A Nitrile Group (-C≡N): While the primary disposal pathway is dictated by the halogen, the nitrile group warrants caution. Some nitriles can be toxic and may release hydrogen cyanide gas if exposed to strong acids. Therefore, segregation from acidic waste is a critical precaution.[4]

Based on analogous compounds like 4-bromo-2-oxabicyclo[2.2.2]octane-1-carbonitrile and Methyl 4-bromobicyclo(2.2.2)octane-1-carboxylate, we can anticipate the following hazards[5][6][7]:

Hazard Class	GHS Hazard Statement	Significance and Rationale
Acute Toxicity (Oral)	H302: Harmful if swallowed	Ingestion can lead to adverse health effects. This underscores the importance of prohibiting eating, drinking, or smoking in the laboratory and thorough hand washing after handling.[8][9][10]
Skin Corrosion/Irritation	H315: Causes skin irritation	Direct contact with the skin can cause irritation. This necessitates the use of appropriate nitrile gloves and a lab coat to prevent exposure.[7][8][9]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	The compound can cause significant eye irritation or damage upon contact. Chemical safety goggles are mandatory to protect from splashes.[7][8][9]
Specific Target Organ Toxicity	H335: May cause respiratory irritation	Inhalation of dust or aerosols may irritate the respiratory tract. All handling should be performed within a certified chemical fume hood.[5][7][11]

Personal Protective Equipment (PPE) and Engineering Controls

Before handling the compound for any purpose, including disposal, ensure the following controls are in place.

• Engineering Control: Always handle 4-Bromobicyclo[2.2.2]octane-1-carbonitrile, whether in solid form or in solution, inside a properly functioning chemical fume hood to prevent inhalation of dust or vapors.[1][12]

• Personal Protective Equipment (PPE): A standard PPE ensemble is required for handling this and other organic substances[12]:

  • Eye Protection: ANSI Z87.1-compliant safety goggles.

  • Hand Protection: Nitrile gloves. Always inspect gloves for tears or holes before use and dispose of contaminated gloves in accordance with institutional policy.[13]

  • Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.[12]

Waste Segregation: The Cornerstone of Safe Disposal

Proper segregation is critical for both safety and cost-effective disposal. Mixing waste streams can lead to dangerous chemical reactions and significantly increases disposal costs.[4]

The Core Principle: All waste containing 4-Bromobicyclo[2.2.2]octane-1-carbonitrile must be placed in a designated "Halogenated Organic Waste" container.[1][2][12][14]

Waste Stream	Segregation Action	Rationale
Non-Halogenated Organic Waste	DO NOT MIX. Keep in a separate, clearly labeled container.	Halogenated waste requires special high-cost incineration.[15] Mixing contaminates the entire volume, increasing costs.
Aqueous Waste (Acids/Bases)	DO NOT MIX. Keep acids and bases separate from each other and from organic waste.	Mixing acids with a nitrile-containing compound can potentially generate toxic hydrogen cyanide gas. Mixing acids and bases is a highly exothermic and dangerous reaction.[4]
Solid Chemical Waste	Keep separate from liquid waste.[4]	Different disposal pathways often apply. Uncontaminated solid waste may be handled differently from chemically contaminated solid waste.
Sharps/Biomedical Waste	DO NOT MIX. Use designated sharps containers or biohazard bags.	These waste streams have unique disposal requirements involving autoclaving or specialized incineration.[4][16]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the compliant disposal of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile.

Step 4.1: Preparing the Waste Container

• Select the Right Container: Obtain an appropriate chemical waste container from your institution's Environmental Health & Safety (EH&S) department. This is typically a high-density polyethylene (HDPE) carboy or the original product container.[16][17] The container must be in good condition, with a secure, vapor-tight lid.[14]

• Label Immediately: Before adding any waste, affix a "Hazardous Waste" label, available from your EH&S office.[15][18] Fill out the label with:

  • The full chemical name: "4-Bromobicyclo[2.2.2]octane-1-carbonitrile".

  • List any solvents or other chemicals that will be added.

  • The date the first drop of waste is added.

Step 4.2: Disposing of Solid Waste and Contaminated Materials

• Gross Contamination: Carefully transfer any unused solid 4-Bromobicyclo[2.2.2]octane-1-carbonitrile into the designated halogenated waste container using a clean spatula.

• Contaminated Lab Supplies: Items such as gloves, weigh boats, and paper towels that are contaminated with the compound must be collected in a sealed plastic bag, labeled, and disposed of as solid halogenated hazardous waste.[16]

Step 4.3: Disposing of Liquid Waste

• Transfer in Fume Hood: Carefully pour liquid waste (e.g., solutions from reactions or chromatography) containing the compound into the designated "Halogenated Organic Waste" container inside a chemical fume hood.

• Avoid Overfilling: Do not fill the container beyond 90% capacity to allow for vapor expansion and prevent spills.

• Secure Lid: Tightly close the container lid immediately after adding waste.[14][18]

Step 4.4: Decontaminating Empty Containers

The original container that held 4-Bromobicyclo[2.2.2]octane-1-carbonitrile must be decontaminated before it can be disposed of as regular trash. Given its "Harmful if swallowed" characteristic, a triple-rinse procedure is recommended.[17]

• Select a Solvent: Choose a solvent in which the compound is soluble (e.g., acetone, ethyl acetate).

• First Rinse: Add a small amount of the solvent to the empty container, cap it, and swirl to rinse all interior surfaces.

• Collect Rinsate: Pour the solvent rinse (now considered hazardous waste) into your "Halogenated Organic Waste" container.

• Repeat: Repeat the rinse two more times, collecting the rinsate each time.

• Final Disposal: Once triple-rinsed, deface or remove the original label completely and dispose of the container according to your institution's guidelines for glass or plastic recycling.[3][17]

Step 4.5: Temporary Storage in a Satellite Accumulation Area (SAA)

• Designated Location: Store your sealed and labeled hazardous waste container in a designated SAA within your laboratory. This area must be at or near the point of generation.[18]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks.[15][16]

• Segregation: Ensure the halogenated waste is stored separately from incompatible materials, particularly strong acids and bases.[4]

Step 4.6: Arranging Final Disposal

• Contact EH&S: Once the waste container is full or has been in the SAA for the maximum allowable time (per institutional and regulatory limits), contact your EH&S or chemical waste office to arrange for a pickup.[3][17][18] Do not transport hazardous waste yourself.[17]

Emergency Procedures: Spill Management

In the event of a spill, remain calm and follow these steps:

• Alert Personnel: Notify others in the immediate area of the spill.

• Evacuate if Necessary: For large spills, evacuate the area and contact your institution's emergency response team.[14]

• Don PPE: If the spill is small and you are trained to handle it, don your full PPE.

• Contain and Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill pad).[9][15]

• Collect Debris: Carefully sweep or scoop the absorbent material and place it into a sealed, heavy-duty plastic bag or a designated container.

• Label and Dispose: Label the container as "Spill Debris containing 4-Bromobicyclo[2.2.2]octane-1-carbonitrile" and dispose of it as halogenated hazardous waste.[15]

• Decontaminate: Clean the spill area with a suitable solvent and soap and water.

Decision-Making Flowchart for Disposal

The following diagram provides a visual guide to the disposal decision-making process.

Caption: Disposal workflow for 4-Bromobicyclo[2.2.2]octane-1-carbonitrile.

This guide provides a robust framework for the safe disposal of 4-Bromobicyclo[2.2.2]octane-1-carbonitrile. Always remember that local regulations and institutional policies are the ultimate authority. When in doubt, always consult your institution's Environmental Health & Safety department.

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